Gageotetrin C

Core Science & Biosynthesis

Discovery and Isolation of Gageotetrin C from Bacillus subtilis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery and isolation of Gageotetrin C, a linear lipopeptide derived from the marine bacterium Bacillus subtilis. The document details the experimental protocols for its extraction, purification, and characterization, and presents its biological activity profile. This guide is intended for researchers and professionals in the fields of natural product chemistry, microbiology, and drug development.

Introduction

Marine microorganisms are a prolific source of novel secondary metabolites with diverse biological activities. Among these, lipopeptides produced by Bacillus species have garnered significant attention for their potent antimicrobial and surfactant properties. Gageotetrins A-C, including Gageotetrin C, are a unique class of linear lipopeptides isolated from a marine-derived strain of Bacillus subtilis.[1][2] These compounds are characterized by a peptide moiety composed of di- and tetrapeptides linked to a novel fatty acid.[1][2] Notably, Gageotetrins exhibit significant antimicrobial activity without demonstrating cytotoxicity against human cancer cell lines, making them promising candidates for further therapeutic development.[1][2][3]

Discovery of Gageotetrin C

Gageotetrins A-C were discovered during a screening program for new antimicrobial agents from marine bacteria.[1][4] The producing organism, Bacillus subtilis strain 109GGC020, was isolated from a marine sediment sample collected from Gageocho, a reef in the Republic of Korea.[4] The crude extract from the fermentation broth of this strain showed potent antimicrobial activity, which led to the isolation and characterization of these novel linear lipopeptides.[4]

Experimental Protocols

Bacterial Strain and Fermentation

The Bacillus subtilis strain 109GGC020 was identified based on 16S rRNA sequencing.[4] For the production of Gageotetrins, the strain was cultured under optimized conditions.

Fermentation Protocol:

• Inoculum Preparation: A seed culture of B. subtilis 109GGC020 is prepared in a suitable broth medium.

• Large-Scale Fermentation: The seed culture is used to inoculate a larger volume of production medium. The fermentation is carried out with optimal salinity, pH, and temperature for maximal growth and secondary metabolite production.[4]

• Incubation: The culture is incubated for a specific period with continuous shaking to ensure proper aeration.

Extraction and Isolation of Gageotetrin C

The isolation of Gageotetrin C from the fermentation broth involves a multi-step process of extraction and chromatographic purification.[4]

Isolation Workflow:

Caption: Isolation workflow for Gageotetrin C.

Detailed Protocol:

• Extraction: The fermentation broth is centrifuged to separate the supernatant from the bacterial cells. The supernatant is then extracted with an organic solvent such as ethyl acetate (EtOAc).[4]

• Concentration: The organic extract is concentrated under vacuum to yield a crude extract.[4]

• Fractionation: The crude extract is subjected to flash column chromatography for initial fractionation.

• Purification: Gageotetrin C is purified from the active fractions using reversed-phase high-performance liquid chromatography (HPLC).[4][5]

Structure Elucidation

The chemical structure of Gageotetrin C was determined through a combination of spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESIMS) is used to determine the molecular formula.[4][6]

• Nuclear Magnetic Resonance (NMR): Extensive 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR analyses are employed to elucidate the planar structure and amino acid sequence.[4][6]

• Stereochemistry Determination: The absolute stereochemistry of the amino acid residues is determined by methods such as Marfey's analysis after acid hydrolysis.[4][6] The configuration of the fatty acid component can be established using techniques like Mosher's MTPA method.[4][6]

Biological Activity of Gageotetrins

Gageotetrins A-C have demonstrated significant antimicrobial properties against a range of pathogens.[1][2]

Antimicrobial Activity

The antimicrobial activity of Gageotetrins is typically assessed by determining their Minimum Inhibitory Concentration (MIC) values against various microorganisms.

Compound	MIC (µM) against P. aeruginosa
Gageotetrin A	0.01 - 0.06
Gageotetrin B	0.01 - 0.06
Gageotetrin C	0.01 - 0.06
Data sourced from organic letters.[1][2]

Gageotetrins have also shown good antifungal activity against pathogenic fungi.[4]

Cytotoxicity

A key feature of Gageotetrins is their lack of cytotoxicity against human cancer cell lines, which distinguishes them from some other antimicrobial lipopeptides.[1][2][3]

Compound	GI₅₀ (µg/mL) against Human Cancer Cell Lines
Gageotetrin A	> 30
Gageotetrin B	> 30
Gageotetrin C	> 30
Data sourced from organic letters.[1][2]

Mechanism of Action (Proposed)

While the precise mechanism of action for Gageotetrins has not been fully elucidated, it is proposed that their antimicrobial activity is related to their lipophilic nature, allowing them to interact with and disrupt microbial cell membranes. This is a common mechanism for many lipopeptide antibiotics.[4]

Caption: Proposed mechanism of action for Gageotetrin C.

Conclusion

Gageotetrin C, along with its congeners, represents a promising class of non-cytotoxic antimicrobial agents. The detailed protocols for their isolation and characterization from Bacillus subtilis provide a solid foundation for further research and development. The potent antimicrobial activity coupled with a favorable safety profile warrants further investigation into their therapeutic potential. Future studies should focus on elucidating the precise mechanism of action, exploring structure-activity relationships, and evaluating their efficacy in preclinical models of infection.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Isolation and characterization of lipopeptide antibiotics produced by Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gageostatins A–C, Antimicrobial Linear Lipopeptides from a Marine Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]

The Biosynthetic Blueprint of Gageotetrin C: A Technical Guide for Researchers

For Immediate Release

[SHANGHAI, CN – November 7, 2025] – This technical guide provides an in-depth exploration of the biosynthetic pathway of Gageotetrin C, a linear lipopeptide with notable antimicrobial properties.[1][2][3] Isolated from the marine bacterium Bacillus subtilis, Gageotetrin C holds promise for the development of novel therapeutic agents. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of its biosynthesis, alongside relevant experimental protocols and quantitative data.

Gageotetrin C is a member of the gageotetrin family of molecules, which are recognized for their antimicrobial and antifungal activities.[4] Structurally, Gageotetrin C is composed of a tetrapeptide chain linked to a novel 3-hydroxy fatty acid.[1][2][3] Its biosynthesis is attributed to a non-ribosomal peptide synthetase (NRPS) system, a large multi-enzyme complex that synthesizes peptides without the use of ribosomes.[4] While the complete enzymatic pathway has been proposed, further research is required for full characterization.

Proposed Biosynthetic Pathway of Gageotetrin C

The biosynthesis of Gageotetrin C is proposed to occur via a multi-modular NRPS system. The pathway can be conceptually divided into three main stages: initiation with the fatty acid component, elongation of the peptide chain, and termination.

1. Initiation: Fatty Acid Synthesis and Loading

The biosynthesis is initiated with the creation of the 3-hydroxy-8,10-dimethyldodecanoyl fatty acid tail. This process is likely carried out by a specialized fatty acid synthase (FAS) system that may be integrated with or located near the NRPS gene cluster. The synthesized fatty acid is then activated to its acyl-adenylate form by the adenylation (A) domain of the first NRPS module and subsequently tethered to a peptidyl carrier protein (PCP) or thiolation (T) domain.

2. Elongation: Stepwise Peptide Bond Formation

The tetrapeptide chain of Gageotetrin C (Asp-Leu-Leu-Leu) is assembled sequentially by a series of NRPS modules. Each module is responsible for the incorporation of a specific amino acid and minimally consists of:

• Adenylation (A) Domain: Selects and activates the specific amino acid as an aminoacyl-adenylate.

• Peptidyl Carrier Protein (PCP) or Thiolation (T) Domain: Covalently binds the activated amino acid via a phosphopantetheinyl arm.

• Condensation (C) Domain: Catalyzes the formation of a peptide bond between the amino acid on its own module's PCP domain and the growing peptide chain attached to the PCP domain of the preceding module.

The order of the modules on the NRPS enzyme dictates the final amino acid sequence of the peptide.

3. Termination: Release of the Linear Lipopeptide

The final step in the biosynthesis is the release of the fully assembled linear lipopeptide from the NRPS machinery. This is catalyzed by a thioesterase (TE) domain located at the end of the last module. The TE domain hydrolyzes the thioester bond, freeing Gageotetrin C.

Below is a DOT language script for a diagram illustrating the proposed biosynthetic pathway of Gageotetrin C.

Proposed biosynthetic pathway of Gageotetrin C.

Quantitative Data

Currently, there is limited quantitative data available specifically for the biosynthetic pathway of Gageotetrin C. However, the antimicrobial activities of Gageotetrins A-C have been determined and are summarized in the table below.

Compound	Minimum Inhibitory Concentration (MIC) (µM)
Gageotetrin A	0.01 - 0.06
Gageotetrin B	0.01 - 0.06
Gageotetrin C	0.01 - 0.06

Data sourced from Tareq et al., 2014.[1][2][3]

Experimental Protocols

The following are generalized protocols for the isolation, purification, and characterization of lipopeptides from Bacillus subtilis, which can be adapted for the study of Gageotetrin C.

Fermentation and Extraction

• Culture: Inoculate a seed culture of Bacillus subtilis into a suitable production medium. Incubate at an optimal temperature (e.g., 30°C) with shaking for a period of 48-72 hours.

• Cell Removal: Centrifuge the culture broth to separate the supernatant from the bacterial cells.

• Acid Precipitation: Adjust the pH of the supernatant to 2.0 with concentrated HCl and allow it to stand overnight at 4°C to precipitate the lipopeptides.

• Extraction: Centrifuge to collect the precipitate and extract it with methanol. Evaporate the methanol to obtain the crude lipopeptide extract.

Purification

• Solid-Phase Extraction (SPE): Dissolve the crude extract in a minimal volume of methanol and apply it to a C18 SPE cartridge. Elute with a stepwise gradient of methanol in water.

• High-Performance Liquid Chromatography (HPLC): Further purify the active fractions from SPE using a reversed-phase C18 HPLC column with a gradient of acetonitrile in water containing 0.1% trifluoroacetic acid.

Structural Characterization

• Mass Spectrometry (MS): Determine the molecular weight and obtain fragmentation patterns for sequence analysis using techniques such as ESI-MS/MS or MALDI-TOF-MS.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidate the detailed chemical structure, including the connectivity of atoms and stereochemistry, using 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR experiments.

• Stereochemical Analysis:

  • Amino Acids: Hydrolyze the lipopeptide and analyze the amino acid composition and configuration using chiral gas chromatography (GC) or by derivatization with Marfey's reagent followed by HPLC analysis.

  • Fatty Acid: Determine the absolute configuration of the 3-hydroxy group of the fatty acid by methods such as Mosher's ester analysis.

The following DOT language script outlines a general experimental workflow for the investigation of Gageotetrin C.

Experimental workflow for Gageotetrin C.

Future Directions

The elucidation of the complete biosynthetic pathway of Gageotetrin C, including the identification and characterization of the specific NRPS and associated enzymes, is a key area for future research. This will involve genome mining of the producing Bacillus subtilis strain to identify the corresponding gene cluster. Heterologous expression of the biosynthetic genes in a model host would confirm their function and open avenues for biosynthetic engineering to generate novel analogs with potentially enhanced therapeutic properties. Further quantitative studies are also needed to optimize the production of Gageotetrin C for potential pharmaceutical applications.

References

• 1. Nonribosomal peptide synthase gene clusters for lipopeptide biosynthesis in Bacillus subtilis 916 and their phenotypic functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Core Antimicrobial Action of Gageotetrin C

Introduction

Gageotetrin C is a linear lipopeptide isolated from a marine-derived bacterium, Bacillus subtilis.[1][2] It belongs to a unique class of lipopeptides that exhibit significant antimicrobial activity against a range of pathogens.[1][3] Notably, Gageotetrin C and its analogues have demonstrated potent antimicrobial effects at low micromolar concentrations while exhibiting no significant cytotoxicity against human cancer cell lines, highlighting their potential as selective antimicrobial agents.[1][2][4] This technical guide provides a comprehensive overview of the available data on Gageotetrin C, its proposed mechanism of antimicrobial action based on its chemical class, and detailed experimental protocols relevant to its study.

Quantitative Data on Antimicrobial Activity

The antimicrobial efficacy of Gageotetrin C has been quantified by determining its Minimum Inhibitory Concentration (MIC) against various microorganisms. The available data is summarized in the table below.

Compound	Organism	MIC (µM)	Reference
Gageotetrin A-C	Various	0.01–0.06	[1][2][4]
Gageotetrin A	Staphylococcus aureus	0.03–0.06	[3]
Bacillus subtilis	0.03–0.06	[3]
Colletotrichum acutatum	0.03–0.06	[3]
Botrytis cinerea	0.03–0.06	[3]
Salmonella typhi	0.03–0.06	[3]
Pseudomonas aeruginosa	0.02–0.06	[3]
Rhizoctonia solani	0.03–0.06	[3]

Proposed Mechanism of Antimicrobial Action

While specific mechanistic studies on Gageotetrin C are not extensively published, its structural characteristics as a linear lipopeptide from Bacillus subtilis strongly suggest a mechanism of action centered on the disruption of microbial cell membranes. This proposed mechanism is based on the well-established action of similar lipopeptides.

The amphipathic nature of Gageotetrin C, consisting of a hydrophobic fatty acid tail and a hydrophilic peptide chain, is crucial for its antimicrobial activity. The proposed mechanism involves the following key steps:

• Electrostatic Interaction and Binding: The lipopeptide is thought to initially interact with the microbial cell surface through electrostatic interactions. In Gram-positive bacteria, this would involve binding to negatively charged teichoic acids in the cell wall. For Gram-negative bacteria, the initial interaction would be with the lipopolysaccharide (LPS) layer of the outer membrane.

• Insertion into the Membrane: Following the initial binding, the hydrophobic fatty acid tail of Gageotetrin C is proposed to insert into the lipid bilayer of the cell membrane.

• Membrane Permeabilization and Disruption: The accumulation of lipopeptide molecules within the membrane leads to a loss of membrane integrity. This can occur through various models, including the formation of pores or channels, or a more general destabilization of the membrane structure (the "carpet" model). This disruption leads to the leakage of essential intracellular components, such as ions and metabolites, dissipation of the membrane potential, and ultimately, cell death.

It is speculated that the 3-hydroxy fatty acid component plays a critical role in the antibacterial activities of Gageotetrins.[3]

Caption: Proposed mechanism of antimicrobial action for Gageotetrin C.

Experimental Protocols

The following are detailed methodologies for key experiments that would be cited in a study investigating the antimicrobial mechanism of action of a lipopeptide like Gageotetrin C.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Materials:

  • Mueller-Hinton Broth (MHB) or other appropriate growth medium.

  • 96-well microtiter plates.

  • Bacterial or fungal inoculum, adjusted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

  • Gageotetrin C stock solution of known concentration.

  • Positive control (a known antibiotic) and negative control (medium only).

• Procedure:

  • Prepare serial two-fold dilutions of Gageotetrin C in the growth medium directly in the 96-well plate.

  • Add the standardized microbial inoculum to each well.

  • Include a positive control (inoculum with a known antibiotic) and a negative control (inoculum with no antimicrobial agent).

  • Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

  • Determine the MIC by visual inspection as the lowest concentration of Gageotetrin C that shows no turbidity.

Membrane Permeabilization Assay (Propidium Iodide Uptake)

This assay assesses the ability of a compound to disrupt the bacterial cell membrane, allowing the influx of a fluorescent dye that is normally membrane-impermeable.

• Materials:

  • Bacterial cells in mid-logarithmic growth phase.

  • Phosphate-buffered saline (PBS).

  • Propidium iodide (PI) stock solution.

  • Gageotetrin C solution.

  • Fluorometer or fluorescence microscope.

• Procedure:

  • Harvest and wash bacterial cells, then resuspend in PBS to a specific optical density.

  • Add PI to the cell suspension to a final concentration of, for example, 10 µM.

  • Add Gageotetrin C at various concentrations to the cell suspension.

  • Incubate the mixture at room temperature in the dark.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em ~535/617 nm for PI) over time. An increase in fluorescence indicates membrane permeabilization.

Cytoplasmic Membrane Depolarization Assay

This assay measures the change in membrane potential using a voltage-sensitive fluorescent dye.

• Materials:

  • Bacterial cells in mid-logarithmic growth phase.

  • HEPES buffer with glucose.

  • Membrane potential-sensitive dye (e.g., DiSC3(5)).

  • Gageotetrin C solution.

  • Fluorometer.

• Procedure:

  • Harvest and wash bacterial cells, then resuspend in HEPES buffer containing glucose.

  • Add the voltage-sensitive dye to the cell suspension and incubate until a stable, quenched fluorescence signal is achieved, indicating dye uptake into polarized membranes.

  • Add Gageotetrin C at various concentrations.

  • Monitor the fluorescence intensity over time. An increase in fluorescence indicates depolarization of the cytoplasmic membrane.

Caption: A typical experimental workflow for antimicrobial drug discovery.

Conclusion

Gageotetrin C is a promising antimicrobial linear lipopeptide with potent activity and low cytotoxicity. While its precise mechanism of action requires further dedicated investigation, the available evidence strongly suggests that it acts by disrupting the integrity of microbial cell membranes, a common mechanism for this class of compounds. The experimental protocols outlined in this guide provide a framework for the detailed study of Gageotetrin C and other novel lipopeptide antibiotics. Further research into its specific molecular interactions will be invaluable for its potential development as a therapeutic agent.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Nonribosomal Peptides from Marine Microbes and Their Antimicrobial and Anticancer Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]

Gageotetrin C: A Technical Guide to its Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gageotetrin C is a linear lipopeptide isolated from the marine bacterium Bacillus subtilis. It has garnered interest within the scientific community due to its notable antimicrobial and antifungal activities, coupled with low cytotoxicity against human cell lines. This technical guide provides a comprehensive overview of the known physical and chemical properties of Gageotetrin C, detailed experimental protocols for its study, and an examination of its proposed mechanism of action.

Physicochemical Properties

Gageotetrin C is a complex molecule comprising a tetrapeptide moiety linked to a novel fatty acid. Its fundamental properties have been characterized through various analytical techniques.

Tabulated Physical and Chemical Data

The following table summarizes the key quantitative data available for Gageotetrin C.

Property	Value	Source
Molecular Formula	C37H68N4O9	PubChem CID: 102225145
Molecular Weight	713.0 g/mol	PubChem CID: 102225145
Monoisotopic Mass	712.49862976 Da	PubChem CID: 102225145
IUPAC Name	(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-4-carboxy-2-[[(3R)-3-hydroxy-8,10-dimethyldodecanoyl]amino]butanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoic acid	PubChem CID: 102225145
Appearance	Amorphous solid (inferred from related compounds)	[1]
Melting Point	Not available
Solubility	Not available
HR-ESIMS ([M+H]+)	m/z 713.5078	[2]

Experimental Protocols

Detailed experimental methodologies for the isolation, structural elucidation, and bioactivity assessment of Gageotetrin C have been established, primarily based on the protocols developed for closely related lipopeptides produced by Bacillus subtilis.[1]

Isolation and Purification of Gageotetrin C

The following workflow outlines the general procedure for obtaining pure Gageotetrin C from Bacillus subtilis culture.

Caption: Isolation and Purification Workflow for Gageotetrin C.

Methodology:

• Fermentation: The Bacillus subtilis strain is cultured in a suitable broth medium under optimized conditions of salinity, pH, and temperature to maximize the production of secondary metabolites.[1]

• Extraction: The fermentation broth is subjected to solvent extraction, typically with ethyl acetate, to isolate the lipopeptides from the aqueous medium.[1]

• Purification: The crude extract is then purified using a combination of chromatographic techniques. Flash column chromatography is often employed for initial fractionation, followed by reversed-phase high-performance liquid chromatography (HPLC) to achieve high purity of Gageotetrin C.[1]

Structural Elucidation

The chemical structure of Gageotetrin C was determined using a combination of spectroscopic methods.

• Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESIMS) is used to determine the exact molecular weight and molecular formula of the compound.[2]

• NMR Spectroscopy: 1D (1H and 13C) and 2D (COSY, HSQC, HMBC) nuclear magnetic resonance spectroscopy are employed to elucidate the planar structure, including the amino acid sequence and the fatty acid chain.

• Chiral Analysis: The absolute stereochemistry of the amino acid residues is typically determined by acid hydrolysis followed by derivatization with a chiral reagent (e.g., Marfey's reagent) and subsequent chromatographic analysis.[1]

Antimicrobial Activity Assay

The antimicrobial potency of Gageotetrin C is commonly evaluated using a standard broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).

Methodology:

• A two-fold serial dilution of Gageotetrin C is prepared in a 96-well microtiter plate.

• Each well is inoculated with a standardized suspension of the target bacterium or fungus.

• The plates are incubated under conditions suitable for the growth of the microorganism.

• The MIC is determined as the lowest concentration of Gageotetrin C that completely inhibits visible microbial growth.

Mechanism of Action

The precise signaling pathways involved in the antimicrobial action of Gageotetrin C have not been fully elucidated. However, based on studies of other linear lipopeptides from Bacillus subtilis, a general mechanism of action has been proposed. The primary target is believed to be the microbial cell membrane.[3][4]

Caption: Proposed Antimicrobial Mechanism of Action for Gageotetrin C.

The antimicrobial activity of linear lipopeptides like Gageotetrin C is thought to be a multi-step process:

• Electrostatic Interaction: The lipopeptide initially interacts with the microbial cell membrane.

• Membrane Perturbation: The fatty acid portion of the molecule inserts into the hydrophobic core of the cell membrane, leading to the formation of pores or channels.[3] This disrupts the integrity of the membrane.

• Ion Leakage: The formation of pores leads to an uncontrolled flux of ions across the membrane, causing depolarization and disrupting essential cellular processes.

• Cell Death: The loss of membrane potential and essential ions ultimately results in cell death.

In addition to direct membrane disruption, other mechanisms that may contribute to the antimicrobial effects of Bacillus lipopeptides include the inhibition of cell wall synthesis and the disruption of quorum sensing and biofilm formation.[3][5]

Biological Activity

Gageotetrin C exhibits potent antimicrobial activity against a range of bacteria and fungi, with reported MIC values in the range of 0.01–0.06 μM.[6][7] Notably, it has been shown to have no significant cytotoxicity against human cancer cell lines, with a GI50 value greater than 30 μg/ml.[6][7] This favorable therapeutic window highlights its potential as a lead compound for the development of new anti-infective agents.

Conclusion

Gageotetrin C is a promising antimicrobial lipopeptide with well-defined chemical properties and a proposed mechanism of action centered on microbial membrane disruption. The detailed experimental protocols for its study, along with its potent and selective bioactivity, make it an important subject for further research in the fields of natural product chemistry, microbiology, and drug development. Future investigations are warranted to fully elucidate its specific molecular targets and to explore its therapeutic potential in preclinical and clinical settings.

References

• 1. mdpi.com [mdpi.com]
• 2. Discovering the Next-Generation Plant Protection Products: A Proof-of-Concept via the Isolation and Bioactivity Assessment of the Olive Tree Endophyte Bacillus sp. PTA13 Lipopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial activity of linear lipopeptides derived from BP100 towards plant pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Gageotetrin C: A Technical Guide to its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gageotetrin C, a linear lipopeptide isolated from the marine bacterium Bacillus subtilis, has demonstrated notable antimicrobial properties.[1][2] As with any potential therapeutic agent, a thorough understanding of its solubility and stability is paramount for formulation development, pharmacokinetic studies, and ensuring therapeutic efficacy. This technical guide provides a comprehensive overview of the known and inferred physicochemical characteristics of Gageotetrin C. Due to the limited publicly available data specific to Gageotetrin C, this document leverages information on the broader class of lipopeptides from Bacillus subtilis to provide a predictive assessment. Furthermore, it outlines detailed, hypothetical experimental protocols for the systematic evaluation of Gageotetrin C's solubility and stability, accompanied by workflow diagrams to guide researchers in these critical studies.

Introduction to Gageotetrin C

Gageotetrin C is a member of the gageotetrin family of linear lipopeptides, which also includes Gageotetrin A and B. These compounds were first isolated from a marine-derived strain of Bacillus subtilis. Structurally, Gageotetrin C consists of a peptide chain linked to a fatty acid moiety. This amphiphilic nature is central to its biological activity and dictates its solubility and stability behavior. The gageotetrins have shown promising antimicrobial activity, making them subjects of interest for the development of new anti-infective agents.[1][2]

Solubility Characteristics of Gageotetrin C

Table 1: Inferred Solubility Profile of Gageotetrin C

Solvent Class	Solvent Example	Expected Solubility	Rationale
Aqueous Buffers	Phosphate-Buffered Saline (PBS)	pH-dependent	The peptide portion contains ionizable groups. Solubility is expected to increase at pH values above the isoelectric point. Surfactin, a related lipopeptide, is soluble in aqueous solutions at pH > 5.
Polar Protic Solvents	Water	Low	The long fatty acid chain imparts significant hydrophobicity.
Methanol, Ethanol	High	These solvents can interact with both the polar peptide and non-polar lipid portions.
Polar Aprotic Solvents	Dimethyl Sulfoxide (DMSO)	High	Commonly used for solubilizing amphiphilic molecules for biological assays.
Acetonitrile	Moderate to High	Often used in reversed-phase chromatography for lipopeptides.
Non-polar Solvents	Chloroform, Dichloromethane	High	The lipid tail will readily dissolve in these solvents.
Hexane	Low	The polar peptide head would limit solubility.

Stability Profile of Gageotetrin C

Similar to solubility, specific stability data for Gageotetrin C is not extensively documented. The stability of lipopeptides is influenced by factors such as temperature, pH, light, and the presence of enzymes. Lipopeptides from Bacillus species are generally known for their robust stability.[3]

Table 2: Inferred Stability Characteristics of Gageotetrin C

Condition	Expected Stability	Rationale
Temperature	High	Many Bacillus-derived lipopeptides, such as surfactin, exhibit excellent thermal stability, withstanding temperatures up to 100°C and even autoclaving.[4]
pH	Wide Range	The peptide backbone can be susceptible to hydrolysis at extreme pH values (highly acidic or alkaline). However, related compounds are stable over a broad pH range (e.g., pH 5-13 for surfactin).[4]
Light	Moderate to High	Photodegradation is a possibility for many organic molecules. Studies in controlled light conditions are necessary.
Enzymatic Degradation	Susceptible	As a peptide-containing molecule, Gageotetrin C is likely susceptible to degradation by proteases.

Experimental Protocols for Characterization

To address the current data gap, the following sections outline detailed experimental protocols for determining the solubility and stability of Gageotetrin C.

Solubility Determination Protocol

This protocol describes a method for quantifying the solubility of Gageotetrin C in various solvents using High-Performance Liquid Chromatography (HPLC).

Objective: To determine the equilibrium solubility of Gageotetrin C in a range of pharmaceutically and scientifically relevant solvents.

Materials:

• Gageotetrin C (pure solid)

• Solvents: Deionized water, Phosphate-Buffered Saline (pH 5.4, 7.4, 9.4), Methanol, Ethanol, DMSO, Acetonitrile, Chloroform

• Vials (e.g., 1.5 mL glass vials with screw caps)

• Orbital shaker or rotator

• Centrifuge

• HPLC system with a UV detector

• Reversed-phase C18 column

• Syringe filters (0.22 µm)

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid Gageotetrin C to a vial containing a known volume (e.g., 1 mL) of the test solvent. The excess solid should be clearly visible.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials on an orbital shaker and agitate at a constant temperature (e.g., 25°C) for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Processing:

  • After incubation, centrifuge the vials at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved solid.

  • Carefully withdraw an aliquot of the supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulates.

• Quantification by HPLC:

  • Prepare a series of standard solutions of Gageotetrin C of known concentrations in a suitable solvent (e.g., methanol).

  • Generate a standard curve by injecting the standard solutions into the HPLC and plotting the peak area against concentration.

  • Dilute the filtered supernatant from the solubility experiment with a suitable solvent to fall within the range of the standard curve.

  • Inject the diluted sample into the HPLC and determine the peak area.

  • Calculate the concentration of Gageotetrin C in the supernatant using the standard curve, accounting for the dilution factor.

Diagram of Experimental Workflow for Solubility Determination

Caption: A flowchart illustrating the key steps in determining the solubility of Gageotetrin C.

Stability Indicating Assay Protocol

This protocol outlines a forced degradation study to identify the degradation products of Gageotetrin C and develop a stability-indicating HPLC method.

Objective: To assess the stability of Gageotetrin C under various stress conditions and to develop an analytical method capable of separating the intact drug from its degradation products.

Materials:

• Gageotetrin C solution of known concentration

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• UV light chamber

• Oven

• HPLC-UV/MS system

• Reversed-phase C18 column

Methodology:

• Forced Degradation Studies:

  • Acid Hydrolysis: Mix Gageotetrin C solution with 0.1 M HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix Gageotetrin C solution with 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix Gageotetrin C solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Expose solid Gageotetrin C to 80°C in an oven for 48 hours.

  • Photodegradation: Expose Gageotetrin C solution to UV light (e.g., 254 nm) for 24 hours.

  • A control sample (Gageotetrin C solution protected from stress) should be run in parallel.

• HPLC Method Development:

  • Develop a gradient HPLC method that can separate the parent Gageotetrin C peak from any degradation product peaks.

  • Mobile phase components could include acetonitrile, methanol, and water with additives like formic acid or trifluoroacetic acid.

  • Monitor the elution profile using a UV detector at a wavelength where Gageotetrin C absorbs maximally.

• Analysis and Peak Purity:

  • Inject the stressed samples into the HPLC system.

  • Assess the chromatograms for the appearance of new peaks and a decrease in the area of the parent peak.

  • Use a photodiode array (PDA) detector to assess the peak purity of the Gageotetrin C peak in the presence of its degradants.

  • Couple the HPLC to a mass spectrometer (LC-MS) to identify the mass of the degradation products, which can help in elucidating the degradation pathways.

Diagram of Forced Degradation Study Workflow

Caption: A schematic representing the process of subjecting Gageotetrin C to stress conditions and subsequent analysis.

Potential Signaling Pathways

The antimicrobial activity of many lipopeptides involves interaction with and disruption of the bacterial cell membrane. While the specific signaling pathways affected by Gageotetrin C have not been elucidated, a generalized mechanism can be proposed.

Diagram of a Generalized Antimicrobial Lipopeptide Signaling Pathway

Caption: A proposed mechanism of action for antimicrobial lipopeptides like Gageotetrin C.

Conclusion

Gageotetrin C represents a promising antimicrobial agent, but a significant knowledge gap exists regarding its fundamental physicochemical properties. This technical guide has provided an inferred profile of its solubility and stability based on related compounds and has outlined detailed experimental protocols to enable researchers to systematically characterize these critical parameters. The provided workflows and diagrams serve as a practical guide for initiating these studies. A thorough understanding of the solubility and stability of Gageotetrin C is an indispensable step in its journey from a promising natural product to a potential therapeutic.

References

• 1. researchgate.net [researchgate.net]
• 2. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Isolation and purification of antibacterial lipopeptides from Bacillus velezensis YA215 isolated from sea mangroves [frontiersin.org]
• 4. Characterization of surfactin produced by Bacillus subtilis isolate BS5 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of the Fatty Acid Moiety in the Biological Activity of Gageotetrin C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gageotetrin C, a linear lipopeptide isolated from the marine bacterium Bacillus subtilis, has emerged as a compound of significant interest due to its potent antimicrobial properties and negligible cytotoxicity.[1][2][3] Structurally, it is characterized by a tetrapeptide chain linked to a (3R)-3-hydroxy-8,10-dimethyldodecanoic acid moiety.[4] This technical guide provides an in-depth analysis of the biological activity of Gageotetrin C, with a specific focus on the critical contribution of its fatty acid component. The information presented herein is intended to support further research and development of Gageotetrin C and related lipopeptides as potential therapeutic agents.

Core Biological Activity of Gageotetrin C

Gageotetrin C exhibits notable antimicrobial, particularly antifungal, activity.[1] This activity is attributed to its nature as a lipopeptide, where the fatty acid tail plays a crucial role in its interaction with microbial cell membranes. The lipophilic fatty acid is believed to facilitate the insertion of the molecule into the lipid bilayer of target pathogens, leading to membrane disruption and subsequent cell death.[5]

Quantitative Biological Data

The biological efficacy of Gageotetrin C has been quantified through various in vitro assays. The following table summarizes the key reported activity data.

Compound	Target Organism/Cell Line	Assay Type	Metric	Value	Reference
Gageotetrin C	Candida albicans	Broth Microdilution	MIC	0.04 µM	[1]
Gageotetrin C	Aspergillus fumigatus	Broth Microdilution	MIC	0.02 µM	[1]
Gageotetrin C	Trichophyton rubrum	Broth Microdilution	MIC	0.02 µM	[1]
Gageotetrin C	Human Cancer Cell Lines	Sulforhodamine B (SRB)	GI₅₀	> 30 µg/mL	[2][3]

Table 1: Summary of Quantitative Biological Activity Data for Gageotetrin C

The Fatty Acid Moiety: The Linchpin of Activity

The (3R)-3-hydroxy-8,10-dimethyldodecanoic acid component of Gageotetrin C is integral to its biological function. While direct structure-activity relationship studies specifically modifying the fatty acid of Gageotetrin C are not yet published, research on analogous lipopeptides provides significant insights into the role of this moiety.

The 3-hydroxy group is a common feature in many antimicrobial lipopeptides and is thought to be important for the molecule's orientation and interaction with the cell membrane. The chain length and branching of the fatty acid are also critical determinants of activity. Variations in these features can modulate the hydrophobicity of the entire molecule, thereby influencing its ability to partition into the lipid bilayer and its specificity towards different microbial membranes.

Proposed Mechanism of Action

The prevailing hypothesis for the mechanism of action of Gageotetrin C, like other antimicrobial lipopeptides, centers on the disruption of the fungal cell membrane. This process is not believed to involve a traditional signaling pathway but rather a direct physical interaction with the membrane components.

References

• 1. mdpi.com [mdpi.com]
• 2. pure.qub.ac.uk [pure.qub.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. Review: Structure-Activity Relationship of Antimicrobial Peptoids | MDPI [mdpi.com]

Gageotetrin C: A Technical Guide to its Source, Natural Variants, and Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gageotetrin C is a linear lipopeptide with notable antimicrobial properties, first isolated from a marine bacterium. This document provides a comprehensive overview of Gageotetrin C, its natural source, and its known variants. It includes detailed experimental protocols for its isolation and characterization, quantitative data on its biological activity, and diagrams illustrating its structure and discovery workflow. This guide is intended to serve as a technical resource for researchers and professionals in the fields of natural product chemistry, microbiology, and drug development.

Source and Natural Variants

Gageotetrin C is a secondary metabolite produced by the marine-derived bacterium Bacillus subtilis, specifically the 109GGC020 strain.[1][2] This strain was isolated from a marine sediment sample collected at Gageocho, a reef in the southern region of the Republic of Korea.[2]

The fermentation of Bacillus subtilis 109GGC020 yields a family of related lipopeptides, with Gageotetrin C being one of the identified members. The known natural variants are Gageotetrin A and Gageotetrin B.[3][4][5][6] Gageotetrin A is the smallest of the group, containing a dipeptide chain.[7] Gageotetrin B is structurally similar to Gageotetrin C, with the key difference being a methoxy group (-OCH3) attached to the glutamic acid residue in Gageotetrin B.[7]

In addition to the Gageotetrins, the same bacterial strain has been found to produce other classes of bioactive lipopeptides, including:

• Gageostatins A-C: Linear lipopeptides with a heptapeptide structure and a 3-β-hydroxy fatty acid.[2][3]

• Gageopeptides A-D: Linear lipopeptides composed of tetrapeptides and a 3-β-hydroxy fatty acid.[1][3]

• Bacilotetrins: Cyclic lipodepsipeptides.[1]

Chemical Structure

Gageotetrin C is a linear lipopeptide. Its structure consists of a tetrapeptide backbone linked to a novel 3-hydroxy fatty acid.[3][4][5] The structural elucidation of Gageotetrin C and its analogues was accomplished through spectroscopic data analysis and chemical derivatization.[4][5][6]

Figure 1: Source and Variants of Gageotetrins.

Biological Activity

Gageotetrins A-C have demonstrated significant antimicrobial activity against a range of pathogens.[3][4][5][6] Notably, these compounds are reported to be noncytotoxic against human cancer cell lines, suggesting a favorable therapeutic window.[3][4][5][6][8]

Antimicrobial Activity

The antimicrobial efficacy of Gageotetrins A-C has been quantified using the broth dilution assay to determine the Minimum Inhibitory Concentration (MIC). The compounds exhibit potent activity, particularly against Pseudomonas aeruginosa.[3]

Cytotoxicity

The cytotoxic potential of Gageotetrins A-C was evaluated against human cancer cell lines. The results indicate a lack of significant cytotoxicity, with GI50 values greater than 30 μg/ml.[4][5][6]

Quantitative Data Summary

The following table summarizes the reported biological activity for the Gageotetrin family.

Compound	Organism/Cell Line	Assay Type	Result	Reference
Gageotetrins A-C	Various Microorganisms	MIC	0.01–0.06 μM	[4][5][6]
Gageotetrins A-C	P. aeruginosa	MIC	0.02-0.06 µM	[3]
Gageotetrins A-C	Human Cancer Cell Lines	Cytotoxicity (GI50)	> 30 μg/ml	[4][5][6]
Gageopeptides A-D	R. solani, B. cinerea, C. acutatum	MIC	0.02–0.06 μM	[9]
Gageopeptides A-D	Gram-positive & Gram-negative bacteria	MIC	0.04–0.08 μM	[9]
Gageopeptides A-D	Cancer Cell Lines	Cytotoxicity (GI50)	> 25 μM	[9]
Gageostatins A-C	Pathogenic Fungi	MIC	4–32 µg/mL	[2]
Gageostatins A-C	Bacteria	MIC	8–64 µg/mL	[2]
Gageostatins A-C	Human Cancer Cell Lines	Cytotoxicity (GI50)	4.6–19.6 µg/mL	[2]

Experimental Protocols

The isolation and characterization of Gageotetrin C involve a multi-step process, from bacterial fermentation to purification and structural analysis.

Figure 2: General Workflow for Gageotetrin C Isolation.

Bacterial Culture and Fermentation

The Bacillus subtilis strain 109GGC020 is cultured in a suitable broth medium. The fermentation conditions, such as temperature, pH, and aeration, are optimized to maximize the production of secondary metabolites.[2]

Extraction and Isolation

Following fermentation, the culture broth is centrifuged to separate the bacterial cells from the supernatant. The supernatant is then subjected to solvent extraction, typically with ethyl acetate, to isolate the crude mixture of lipopeptides. This crude extract is then fractionated using various chromatographic techniques, including column chromatography and reversed-phase high-performance liquid chromatography (RP-HPLC), to yield pure Gageotetrin C.

Structure Elucidation

The chemical structure of Gageotetrin C is determined using a combination of spectroscopic methods:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to elucidate the connectivity of atoms and the peptide sequence.

The absolute stereochemistry of the amino acid and fatty acid components is determined by chemical derivatization followed by chromatographic analysis, such as Marfey's method.[2]

Antimicrobial Susceptibility Testing

The antimicrobial activity of Gageotetrin C is typically assessed using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) against a panel of pathogenic bacteria and fungi.

Cytotoxicity Assays

The in vitro cytotoxicity of Gageotetrin C is evaluated against a panel of human cancer cell lines. Common assays for this purpose include the sulforhodamine B (SRB) assay, MTT assay, or WST-1 assay.[9] The results are generally reported as the GI50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Conclusion

Gageotetrin C, along with its natural variants, represents a promising class of antimicrobial agents with low cytotoxicity. The detailed methodologies for their isolation and characterization, as outlined in this guide, provide a foundation for further research and development. The unique structure and potent bioactivity of Gageotetrin C make it a compelling candidate for future drug discovery efforts, particularly in the context of rising antimicrobial resistance. Further investigation into its mechanism of action and potential for synergistic effects with other antimicrobial agents is warranted.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Discovering the Next-Generation Plant Protection Products: A Proof-of-Concept via the Isolation and Bioactivity Assessment of the Olive Tree Endophyte Bacillus sp. PTA13 Lipopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation and Purification of Gageotetrin C

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gageotetrin C is a linear lipopeptide with notable antimicrobial and antifungal properties, first isolated from the marine bacterium Bacillus subtilis.[1][2][3][4][5] It is a non-cytotoxic agent, making it a compound of interest for further investigation in drug development.[1][2][4] Structurally, it is an oligopeptide composed of a tetrapeptide linked to a 3-hydroxy fatty acid.[2][4][6] This document provides a detailed protocol for the isolation and purification of Gageotetrin C from bacterial culture.

I. Data Presentation

Table 1: Physicochemical and Biological Properties of Gageotetrin C

Property	Value	Reference
Molecular Formula	C₃₇H₆₈N₄O₉	[6]
Molecular Weight	713.0 g/mol	[6]
Source Organisms	Bacillus subtilis (marine derived), Bacillus sp. PTA13 (olive tree endophyte)	[1][7]
Antimicrobial Activity (MIC)	0.01-0.06 μM	[1][2][4]
Antifungal Activity (MIC)	0.02-0.04 μM	[5]
Cytotoxicity (GI₅₀)	> 30 μg/ml (against human cancer cell lines)	[1][2][4]
Mass Spectrometry	[M+H]⁺ at m/z 699.4916 and 713.5078	[7]
Retention Time (RP-HPLC)	14.69 and 15.61 min	[7]

II. Experimental Protocols

This protocol outlines the general steps for the isolation and purification of Gageotetrin C from a bacterial source.

A. Bacterial Cultivation (Fermentation)

• Strain: Bacillus subtilis (e.g., marine isolate 109GGC020) or Bacillus sp. PTA13.[7][8]

• Media: Prepare a suitable liquid culture medium for Bacillus species, such as Marine Broth 2216 or a custom nutrient-rich medium.

• Inoculation: Inoculate the sterile medium with a fresh culture of the bacterium.

• Incubation: Incubate the culture at an appropriate temperature (e.g., 28-37°C) with shaking (e.g., 150-200 rpm) for a period sufficient for the production of secondary metabolites (typically 3-7 days).[4]

• Monitoring: Monitor bacterial growth and secondary metabolite production, if possible, using analytical techniques like HPLC-MS.

B. Extraction of Crude Lipopeptides

• Cell Removal: After incubation, centrifuge the culture broth at a high speed (e.g., 8,000 x g for 20 minutes) to pellet the bacterial cells.

• Supernatant Collection: Carefully decant and collect the supernatant, which contains the secreted lipopeptides.

• Solvent Extraction:

  • Perform a liquid-liquid extraction of the supernatant using an equal volume of a non-polar solvent like ethyl acetate.

  • Mix vigorously and allow the phases to separate.

  • Collect the organic (ethyl acetate) phase.

  • Repeat the extraction process two to three times to maximize the yield.

• Solvent Evaporation: Combine the organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude lipopeptide extract.[8]

C. Fractionation and Purification

The crude extract contains a mixture of lipopeptides. Chromatographic methods are employed for the separation and purification of Gageotetrin C.

1. Initial Fractionation (Optional but Recommended):

• For complex mixtures, an initial fractionation can be performed using liquid-liquid partitioning. A suggested solvent system is n-Heptane:EtOAc:MeOH:H₂O (2:3:2:3, v/v/v/v).[7] This can help in separating major lipopeptide groups.

2. Chromatographic Purification:

• Column Chromatography:

  • Pack a silica gel column and equilibrate with a non-polar solvent (e.g., hexane or chloroform).

  • Dissolve the crude extract in a minimal amount of the equilibration solvent and load it onto the column.

  • Elute the column with a gradient of increasing polarity, for example, a hexane-ethyl acetate gradient followed by an ethyl acetate-methanol gradient.

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) or HPLC.

• High-Performance Liquid Chromatography (HPLC):

  • Column: A reversed-phase C18 column is typically used for lipopeptide separation.

  • Mobile Phase: A gradient of acetonitrile (ACN) in water, both containing 0.1% trifluoroacetic acid (TFA) or formic acid, is a common choice. For example, a linear gradient from 20% ACN to 100% ACN over 40 minutes.

  • Detection: Monitor the elution at a wavelength of 210-220 nm.

  • Fraction Collection: Collect peaks corresponding to the expected retention time of Gageotetrin C.[7]

  • Multiple rounds of HPLC may be necessary to achieve high purity.

D. Purity Assessment and Structure Confirmation

• Purity Check: The purity of the isolated Gageotetrin C should be assessed by analytical HPLC. A single, sharp peak is indicative of high purity.

• Structure Confirmation:

  • Mass Spectrometry (MS): Confirm the molecular weight using High-Resolution Mass Spectrometry (HRMS).[7]

  • Nuclear Magnetic Resonance (NMR): Elucidate the detailed structure and stereochemistry using 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy.

III. Mandatory Visualizations

Caption: Workflow for the isolation and purification of Gageotetrin C.

Caption: Logical relationship of Gageotetrin C.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Gageotetrin C | C37H68N4O9 | CID 102225145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Discovering the Next-Generation Plant Protection Products: A Proof-of-Concept via the Isolation and Bioactivity Assessment of the Olive Tree Endophyte Bacillus sp. PTA13 Lipopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Determining the Minimum Inhibitory Concentration (MIC) of Gageotetrin C

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gageotetrin C is a linear lipopeptide isolated from a marine-derived bacterium, Bacillus subtilis.[1][2][3] Like other members of the gageotetrin family, it exhibits antimicrobial properties.[1][2][3] Determining the Minimum Inhibitory Concentration (MIC) is a fundamental step in assessing the antimicrobial activity of novel compounds like Gageotetrin C. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specific incubation period.[4][5] This application note provides a detailed protocol for determining the MIC of Gageotetrin C using the broth microdilution method, a widely accepted and accurate technique for antimicrobial susceptibility testing.[5][6]

Data Presentation

The antimicrobial activity of Gageotetrin C and its analogs, Gageotetrin A and B, has been evaluated against a panel of microorganisms. The reported MIC values from the literature are summarized in the table below.

Table 1: Minimum Inhibitory Concentration (MIC) of Gageotetrins A, B, and C

Compound	Staphylococcus aureus (KCTC 1621)	Bacillus subtilis (KCTC 1021)	Salmonella typhi (KCTC 1926)	Pseudomonas aeruginosa (KCTC 1636)	Rhizoctonia solani (KACC 40111)	Colletotrichum acutatum (KACC 40042)	Botrytis cinerea (KACC 40573)
Gageotetrin A	0.06 µM	0.06 µM	0.03 µM	0.06 µM	0.03 µM	0.03 µM	0.06 µM
Gageotetrin B	0.02 µM	0.01 µM	0.02 µM	0.02 µM	0.01 µM	0.01 µM	0.02 µM
Gageotetrin C	0.04 µM	0.02 µM	0.04 µM	0.04 µM	0.02 µM	0.02 µM	0.04 µM
Kanamycin	0.25 µg/mL	0.25 µg/mL	1.0 µg/mL	1.0 µg/mL	-	-	-
Amphotericin B	-	-	-	-	0.5 µg/mL	0.5 µg/mL	0.5 µg/mL

Data sourced from Tareq et al., 2014.[1][2][3] Kanamycin and Amphotericin B were used as positive controls for antibacterial and antifungal activity, respectively.

Experimental Protocols

The following protocol is a standard broth microdilution method adapted for the determination of the MIC of Gageotetrin C.

Materials:

• Gageotetrin C

• Sterile 96-well microtiter plates

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Sterile diluent (e.g., broth or Dimethyl Sulfoxide (DMSO))

• Pipettes and sterile tips

• Incubator

• Plate reader (optional, for spectrophotometric reading)

• Positive control antibiotic (e.g., Kanamycin)

• Negative control (broth and diluent only)

Procedure:

• Preparation of Gageotetrin C Stock Solution:

  • Dissolve Gageotetrin C in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

  • Further dilute the stock solution in the appropriate sterile broth medium to achieve a starting concentration that is twice the highest concentration to be tested.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile broth to all wells of a 96-well microtiter plate.

  • Add 100 µL of the starting Gageotetrin C solution to the first column of wells. This will result in a total volume of 200 µL.

• Serial Dilutions:

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the tenth column.

  • Discard 100 µL from the tenth column to ensure all wells (except the controls) have a final volume of 100 µL.

  • The eleventh column will serve as the growth control (broth and inoculum only), and the twelfth column will be the sterility control (broth only).

• Inoculum Preparation:

  • Culture the test microorganism overnight on an appropriate agar plate.

  • Select several colonies and suspend them in sterile broth.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this standardized suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation:

  • Add 100 µL of the final diluted inoculum to each well from column 1 to 11. Do not add inoculum to the sterility control wells in column 12.

  • The final volume in each test well will be 200 µL.

• Incubation:

  • Cover the microtiter plate and incubate at the appropriate temperature (e.g., 37°C for most bacteria) for 16-20 hours.[5][6]

• Reading the Results:

  • The MIC is determined as the lowest concentration of Gageotetrin C at which there is no visible growth of the microorganism.[4][7]

  • Growth can be assessed visually as turbidity or by using a plate reader to measure the optical density at 600 nm (OD₆₀₀).[8] The MIC is the lowest concentration that shows a significant reduction in OD₆₀₀ compared to the growth control.

Visualizations

Diagram 1: Experimental Workflow for MIC Determination

Caption: Workflow for determining the MIC of Gageotetrin C.

Diagram 2: Proposed Mechanism of Action for Lipopeptides

Caption: General mechanism of lipopeptide antimicrobial action.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Broth Microdilution | MI [microbiology.mlsascp.com]
• 5. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Broth microdilution - Wikipedia [en.wikipedia.org]
• 7. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 8. protocols.io [protocols.io]

Application Notes and Protocols for In Vitro Evaluation of Gageotetrin C Antimicrobial Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for assessing the in vitro antimicrobial activity of Gageotetrin C, a linear lipopeptide isolated from a marine Bacillus subtilis.[1][2] The information presented here is intended to guide researchers in the effective screening and characterization of this potent antimicrobial agent.

Introduction to Gageotetrin C

Gageotetrin C is a member of a unique class of linear lipopeptides that have demonstrated significant antimicrobial properties.[2][3] Composed of a di- and tetrapeptide backbone linked to a novel fatty acid, Gageotetrin C exhibits broad-spectrum activity against a variety of pathogenic bacteria and fungi.[1][2] Notably, it has shown potent activity with Minimum Inhibitory Concentration (MIC) values in the range of 0.01–0.06 μM.[2]

Data Presentation: Antimicrobial Spectrum of Gageotetrin C

The antimicrobial efficacy of Gageotetrin C has been quantified using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC). The following table summarizes the reported MIC values against a panel of microorganisms.

Microorganism	Type	MIC (µM)
Pseudomonas aeruginosa	Gram-negative Bacteria	0.02 - 0.06
Staphylococcus aureus	Gram-positive Bacteria	0.03 - 0.06
Bacillus subtilis	Gram-positive Bacteria	0.03 - 0.06
Salmonella typhi	Gram-negative Bacteria	0.01 - 0.04
Rhizoctonia solani	Fungus	0.01 - 0.04
Colletotrichum acutatum	Fungus	0.01 - 0.04
Botrytis cinerea	Fungus	0.01 - 0.04

Data sourced from Tareq et al., 2014.[1][2]

Experimental Protocols

The following are detailed protocols for the determination of the antimicrobial activity of Gageotetrin C using the broth microdilution assay. This method is a standard and reliable technique for determining the MIC of antimicrobial agents.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol is adapted from established methods for antimicrobial susceptibility testing of peptides and is optimized for lipopeptides like Gageotetrin C.[4][5][6]

Materials:

• Gageotetrin C (stock solution prepared in a suitable solvent, e.g., DMSO, and further diluted in sterile deionized water)

• Test microorganisms (bacteria and fungi)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria

• RPMI-1640 medium with L-glutamine, buffered with MOPS, for fungi

• Sterile 96-well polypropylene microtiter plates (low-binding plates are recommended for lipopeptides to prevent adhesion to the plastic)[4][5]

• Sterile deionized water

• Spectrophotometer

• Microplate reader

• Positive control antimicrobial (e.g., ciprofloxacin for bacteria, amphotericin B for fungi)

• Negative control (broth only and broth with solvent)

Procedure:

• Preparation of Microbial Inoculum:

  • From a fresh agar plate (18-24 hours old), select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • For fungi, prepare a spore suspension and adjust the concentration to approximately 0.4-5 x 10⁴ CFU/mL.

  • Dilute the standardized bacterial suspension in the appropriate broth (CAMHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells. Dilute the fungal suspension in RPMI-1640 to achieve a final concentration of approximately 0.4-5 x 10³ CFU/mL.

• Preparation of Gageotetrin C Dilutions:

  • Prepare a stock solution of Gageotetrin C in a suitable solvent (e.g., DMSO) at a concentration of 100 times the highest desired test concentration.

  • Perform serial two-fold dilutions of the Gageotetrin C stock solution in the appropriate sterile broth in a separate 96-well plate or in tubes to create a range of concentrations.

• Assay Plate Preparation:

  • Add 50 µL of the appropriate sterile broth to all wells of a 96-well polypropylene microtiter plate.

  • Transfer 50 µL of the highest concentration of the diluted Gageotetrin C to the first well of each row to be tested, resulting in a 1:2 dilution.

  • Perform a serial two-fold dilution by transferring 50 µL from the first well to the second, and so on, down the plate. Discard the final 50 µL from the last well.

  • This will result in wells with decreasing concentrations of Gageotetrin C.

• Inoculation and Incubation:

  • Add 50 µL of the prepared microbial inoculum to each well, bringing the final volume to 100 µL.

  • Include a positive control (broth with inoculum and a standard antimicrobial) and a negative/sterility control (broth only) and a growth control (broth with inoculum).

  • Seal the plates to prevent evaporation and incubate at 35-37°C for 16-20 hours for bacteria and at a suitable temperature for 24-72 hours for fungi.

• Determination of MIC:

  • The MIC is defined as the lowest concentration of Gageotetrin C that completely inhibits the visible growth of the microorganism.

  • Growth can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader. The MIC is the lowest concentration where there is no significant increase in OD compared to the negative control.

Visualizations

Experimental Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Proposed Mechanism of Action of Gageotetrin C

Caption: Proposed mechanism of Gageotetrin C antimicrobial action.

References

• 1. researchgate.net [researchgate.net]
• 2. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Antimicrobial Susceptibility Testing of Antimicrobial Peptides to Better Predict Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Modified MIC Method for Cationic Antimicrobial Peptides - Hancock Lab [cmdr.ubc.ca]

Application Notes and Protocols for the Chemical Synthesis of Gageotetrin C

Disclaimer: To date, a complete de novo total chemical synthesis of Gageotetrin C has not been reported in peer-reviewed literature. The following application notes and protocols describe a proposed synthetic pathway based on established methodologies for the synthesis of similar lipopeptides, such as Bacilotetrin C, and general principles of peptide and fatty acid synthesis.

Overview and Retrosynthetic Analysis

Gageotetrin C is a linear lipopeptide isolated from the marine bacterium Bacillus subtilis. It is comprised of a tetrapeptide moiety, (L)-Glu-(L)-Leu-(L)-Leu-(L)-Leu, which is N-acylated with the fatty acid (3R)-3-hydroxy-8,10-dimethyldodecanoic acid. The proposed retrosynthetic analysis disconnects Gageotetrin C at the amide bond linking the fatty acid and the N-terminal glutamic acid residue. This yields two key building blocks: the protected tetrapeptide 1 and the protected β-hydroxy fatty acid 2 .

A convergent synthetic strategy is proposed, wherein the tetrapeptide and the fatty acid are synthesized separately and then coupled in the final stages, followed by global deprotection.

Proposed Retrosynthetic Pathway for Gageotetrin C

Caption: Retrosynthetic analysis of Gageotetrin C.

Synthesis of the Tetrapeptide Fragment

The tetrapeptide fragment, Boc-Glu(OtBu)-Leu-Leu-Leu-OH, can be efficiently prepared using standard solid-phase peptide synthesis (SPPS) on a 2-chlorotrityl chloride resin, which allows for the cleavage of the final peptide acid under mild acidic conditions, preserving the acid-labile side-chain protecting groups.

Experimental Workflow for Tetrapeptide Synthesis

Caption: Workflow for the solid-phase synthesis of the protected tetrapeptide.

Protocol 2.1: Solid-Phase Synthesis of Boc-Glu(OtBu)-Leu-Leu-Leu-OH

• Resin Loading: Swell 2-chlorotrityl chloride resin (1.0 g, 1.6 mmol/g) in dichloromethane (DCM, 10 mL) for 30 min. Add Fmoc-L-Leu-OH (3 equiv.) and N,N-diisopropylethylamine (DIPEA, 6 equiv.) and shake at room temperature for 4 h. Quench with methanol (1 mL) and wash the resin with DCM (3x), DMF (3x), and DCM (3x).

• Fmoc Deprotection: Treat the resin with 20% piperidine in dimethylformamide (DMF) (10 mL) for 5 min, drain, and repeat for 15 min. Wash the resin with DMF (5x) and DCM (5x).

• Peptide Coupling: To the deprotected resin, add Fmoc-L-Leu-OH (3 equiv.), HCTU (3 equiv.), and DIPEA (6 equiv.) in DMF. Shake at room temperature for 2 h. Wash the resin with DMF (5x) and DCM (5x).

• Repeat Cycles: Repeat steps 2 and 3 for the subsequent amino acids (Fmoc-L-Leu-OH and Boc-L-Glu(OtBu)-OH).

• Cleavage: After the final coupling, wash the resin with DMF (5x), DCM (5x), and dry under vacuum. Treat the resin with a solution of 30% 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) in DCM (10 mL) for 1 h. Filter the resin and collect the filtrate.

• Purification: Concentrate the filtrate in vacuo. Precipitate the crude peptide with cold diethyl ether, centrifuge, and decant the ether. Purify the crude peptide by reverse-phase HPLC (RP-HPLC) to yield the title compound.

Synthesis of the Fatty Acid Fragment

The synthesis of (3R)-3-hydroxy-8,10-dimethyldodecanoic acid requires a stereoselective approach. A plausible route involves an asymmetric aldol reaction, for instance, using a chiral auxiliary like the Evans auxiliary, to set the stereocenter at C-3.

Protocol 3.1: Proposed Synthesis of (3R)-3-hydroxy-8,10-dimethyldodecanoic acid

This multi-step synthesis starts from commercially available materials and involves the creation of the C8-C10 dimethylated tail, followed by chain extension and a stereoselective aldol reaction.

This protocol is hypothetical and would require significant optimization.

• Synthesis of the Aldehyde Fragment: Prepare 6,8-dimethyl-nonanal from commercially available precursors (e.g., citronellal derivatives) via standard functional group transformations (e.g., oxidation, reduction, Grignard reactions).

• Evans Asymmetric Aldol Reaction:

  • Acylate the Evans auxiliary, (R)-4-benzyl-2-oxazolidinone, with propionyl chloride.

  • Treat the resulting N-propionyl oxazolidinone with a titanium Lewis acid and a hindered base (e.g., TiCl₄, sparteine) followed by the aldehyde from step 1 at low temperature (-78 °C).

  • This reaction should stereoselectively yield the aldol adduct with the desired (R)-configuration at the newly formed hydroxyl group.

• Auxiliary Cleavage: Cleave the chiral auxiliary from the aldol product using lithium hydroperoxide (LiOOH) to yield the free carboxylic acid with a protected hydroxyl group (e.g., after silylation with TBDPSCl).

• Purification: Purify the final protected fatty acid by column chromatography.

Final Coupling and Deprotection

The final steps involve coupling the two synthesized fragments and removing all protecting groups to yield Gageotetrin C.

Protocol 4.1: Amide Coupling and Global Deprotection

• Amide Coupling: Dissolve the protected tetrapeptide 1 (1.0 equiv.), protected fatty acid 2 (1.2 equiv.), HATU (1.2 equiv.), and HOBt (1.2 equiv.) in anhydrous DMF. Add DIPEA (2.5 equiv.) and stir the reaction mixture at room temperature for 12 h.

• Workup and Purification: Dilute the reaction with ethyl acetate and wash sequentially with 5% citric acid, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude protected lipopeptide by column chromatography.

• Global Deprotection: Treat the purified protected lipopeptide with a cleavage cocktail of 95% trifluoroacetic acid (TFA), 2.5% triisopropylsilane (TIS), and 2.5% water for 4 h at room temperature.

• Final Purification: Remove the TFA in vacuo. Precipitate the crude Gageotetrin C with cold diethyl ether. Wash the precipitate, dry, and purify by preparative RP-HPLC to yield the final product.

Data Presentation

The following table summarizes the expected (hypothetical) data for the key steps in the synthesis of Gageotetrin C.

Step No.	Compound Name	Starting Material (g)	Product Mass (g)	Yield (%)	Purity (HPLC)
2.1	Boc-Glu(OtBu)-Leu-Leu-Leu-OH	1.0 (Resin)	1.52	~70	>95%
3.1	(3R)-3-(TBDPS-O)-8,10-dimethyldodecanoic acid	(Varies)	(Varies)	~40 (Overall)	>98%
4.1	Protected Gageotetrin C	1.0 (Peptide)	1.35	~85	>90%
4.1	Gageotetrin C	1.35	0.75	~90	>99%

Table 1. Hypothetical Yields and Purity for the Synthesis of Gageotetrin C.

Compound	Method	Expected Result
Gageotetrin C	HRMS	[M+H]⁺ calculated for C₃₇H₆₉N₄O₉⁺: 713.5065; Found: 713.XXXX
¹H NMR	Characteristic peaks for leucine residues (δ ~0.9 ppm, doublets), fatty acid methyl groups, α-protons of amino acids (δ ~4.0-4.5 ppm), and the CH-OH of the fatty acid (δ ~3.8-4.0 ppm).
¹³C NMR	Resonances corresponding to carbonyls (amide and carboxylic acid, δ ~170-180 ppm), α-carbons of amino acids (δ ~50-60 ppm), and aliphatic carbons of the leucine and fatty acid side chains.

Table 2. Expected Analytical Data for Gageotetrin C.

Application Notes and Protocols for the Stereochemical Elucidation of Gageotetrin C

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Gageotetrin C is a linear lipopeptide isolated from the marine bacterium Bacillus subtilis.[1][2][3] Like its analogs, Gageotetrin A and B, it exhibits significant antimicrobial properties without notable cytotoxicity, making it a person of interest for therapeutic development.[2][3][4] The precise three-dimensional arrangement of its constituent amino acids and fatty acid chain, its stereochemistry, is crucial for its biological activity. This document provides detailed methodologies for the elucidation of the stereochemistry of Gageotetrin C, drawing upon established chemical and spectroscopic techniques applied to this class of molecules.[5][6]

The structure of Gageotetrin C consists of a tetrapeptide moiety linked to a β-hydroxy fatty acid. The determination of its complete stereochemistry involves establishing the absolute configuration of each chiral center within the amino acid residues and the β-hydroxy fatty acid.

Key Techniques for Stereochemical Determination:

The stereochemical elucidation of Gageotetrin C is achieved through a combination of chemical derivatization methods and spectroscopic analysis. The primary techniques employed are:

• Marfey's Method: To determine the absolute configuration (D or L) of the constituent amino acid residues.[5][6]

• Mosher's Method (MTPA Ester Analysis): To establish the absolute configuration (R or S) of the chiral center in the β-hydroxy fatty acid.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the overall structure and provide data that can support the stereochemical assignments.[1][7]

Experimental Protocols

Determination of Amino Acid Stereochemistry via Marfey's Method

This protocol outlines the steps for determining the absolute configuration of the amino acid residues of Gageotetrin C after acidic hydrolysis.

Principle: Marfey’s method involves the derivatization of the amino acids from the hydrolysate with 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA, or Marfey’s reagent). The resulting diastereomeric derivatives are then separated and analyzed by reverse-phase HPLC. The retention times of the derivatives of the unknown amino acids are compared with those of authentic D- and L-amino acid standards derivatized in the same manner. L-amino acid derivatives typically elute faster than their D-counterparts.

Protocol:

• Acid Hydrolysis of Gageotetrin C:

  • Dissolve approximately 1 mg of Gageotetrin C in 1 mL of 6 N HCl.

  • Heat the solution in a sealed tube at 110°C for 24 hours.

  • After cooling, evaporate the HCl under a stream of nitrogen gas.

  • Re-dissolve the residue in 200 µL of deionized water.

• Derivatization with Marfey's Reagent:

  • To the hydrolysate (containing the mixture of amino acids), add 40 µL of 1 M NaHCO₃.

  • Add 100 µL of a 1% (w/v) solution of Marfey’s reagent (FDAA) in acetone.

  • Incubate the mixture at 40°C for 1 hour with gentle shaking.

  • Cool the reaction mixture to room temperature and neutralize by adding 20 µL of 2 N HCl.

  • Evaporate the solution to dryness.

• HPLC Analysis:

  • Re-dissolve the dried derivative mixture in 500 µL of methanol.

  • Inject an aliquot (e.g., 20 µL) onto a C18 reverse-phase HPLC column.

  • Elute with a linear gradient of acetonitrile in water (both containing 0.1% trifluoroacetic acid). A typical gradient is 10% to 60% acetonitrile over 50 minutes.

  • Monitor the elution profile using a UV detector at 340 nm.

• Data Analysis:

  • Separately, derivatize authentic L- and D-amino acid standards with Marfey’s reagent under the same conditions.

  • Compare the retention times of the amino acid derivatives from the Gageotetrin C hydrolysate with those of the derivatized standards to assign the absolute configuration of each amino acid.

Data Presentation:

Amino Acid Residue	Retention Time of L-Standard Derivative (min)	Retention Time of D-Standard Derivative (min)	Retention Time of Hydrolysate Derivative (min)	Assigned Configuration
Leucine	e.g., 25.4	e.g., 28.1	e.g., 25.5, 28.2	L and D
Glutamic Acid	e.g., 18.2	e.g., 20.5	e.g., 18.3	L
Valine	e.g., 22.1	e.g., 24.8	e.g., 22.2	L

Note: The table presents hypothetical data for illustrative purposes.

Determination of the β-Hydroxy Fatty Acid Stereochemistry via Mosher's Method

This protocol describes the use of Mosher's method to determine the absolute configuration of the secondary alcohol in the β-hydroxy fatty acid moiety of Gageotetrin C.

Principle: The modified Mosher's method involves the esterification of the secondary alcohol with the chiral Mosher's acid chlorides, (R)- and (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl). The resulting diastereomeric MTPA esters are then analyzed by ¹H NMR spectroscopy. The differences in the chemical shifts (Δδ = δS - δR) of the protons near the newly formed chiral center are used to deduce the absolute configuration of the alcohol.

Protocol:

• Isolation of the β-Hydroxy Fatty Acid:

  • Perform a mild hydrolysis of Gageotetrin C to cleave the fatty acid from the peptide chain.

  • Isolate the β-hydroxy fatty acid methyl ester by chromatographic techniques.

• Preparation of (R)- and (S)-MTPA Esters:

  • Divide the isolated β-hydroxy fatty acid methyl ester into two portions.

  • For the (S)-MTPA ester: Dissolve one portion in 0.5 mL of anhydrous pyridine. Add a slight excess of (R)-(-)-MTPA-Cl. Allow the reaction to proceed at room temperature for 4 hours.

  • For the (R)-MTPA ester: Dissolve the second portion in 0.5 mL of anhydrous pyridine. Add a slight excess of (S)-(+)-MTPA-Cl. Allow the reaction to proceed at room temperature for 4 hours.

  • Quench both reactions with a few drops of water and extract the MTPA esters with an appropriate organic solvent (e.g., dichloromethane).

  • Purify the esters using preparative TLC or column chromatography.

• ¹H NMR Analysis:

  • Acquire high-resolution ¹H NMR spectra for both the (R)- and (S)-MTPA esters.

  • Assign the proton signals for the protons on either side of the carbon bearing the MTPA ester.

• Data Analysis:

  • Calculate the chemical shift differences (Δδ = δS - δR) for the assigned protons.

  • For a secondary alcohol, if the protons on one side of the C-O-MTPA bond have a positive Δδ and the protons on the other side have a negative Δδ, the absolute configuration can be assigned based on the established model. Typically, for an (R)-configuration of the alcohol, protons on the "right" side of the Fischer projection will have Δδ > 0, and those on the "left" will have Δδ < 0. The opposite is true for an (S)-configuration.

Data Presentation:

Proton	δH of (S)-MTPA Ester (ppm)	δH of (R)-MTPA Ester (ppm)	Δδ (δS - δR) (ppm)
H-2a	e.g., 2.65	e.g., 2.75	-0.10
H-2b	e.g., 2.50	e.g., 2.62	-0.12
H-4a	e.g., 1.60	e.g., 1.55	+0.05
H-4b	e.g., 1.45	e.g., 1.41	+0.04

Note: The table presents hypothetical data for illustrative purposes. A negative Δδ for H-2 and a positive Δδ for H-4 would suggest an (R)-configuration at C-3 of the fatty acid.

Visualizations

Caption: Workflow for the stereochemical elucidation of Gageotetrin C.

References

• 1. researchgate.net [researchgate.net]
• 2. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovering the Next-Generation Plant Protection Products: A Proof-of-Concept via the Isolation and Bioactivity Assessment of the Olive Tree Endophyte Bacillus sp. PTA13 Lipopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gageostatins A–C, Antimicrobial Linear Lipopeptides from a Marine Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. On the role of NMR spectroscopy for characterization of antimicrobial peptides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Efficacy Testing of Gageotetrin C and Related Lipopeptides

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Gageotetrin C is a linear lipopeptide isolated from a marine bacterium, Bacillus subtilis. Current scientific literature indicates that Gageotetrins A-C exhibit potent antimicrobial properties but have not demonstrated cytotoxicity against human cancer cell lines, with reported GI50 values greater than 30 μg/ml.[1][2][3] This suggests that Gageotetrin C itself may not be a suitable candidate for direct anticancer efficacy testing.

However, a closely related family of linear lipopeptides from the same organism, the Gageostatins, have displayed moderate cytotoxicity against several human cancer cell lines.[4][5][6] Gageostatins A-C showed GI50 values ranging from 4.6 to 19.6 µg/mL against six human cancer cell lines.[4][5][6] Given the structural similarities and the cytotoxic potential within this class of compounds, these application notes will provide a generalized framework for the in vivo testing of novel cytotoxic linear lipopeptides, using the data on Gageostatins as a proxy to develop a hypothetical testing strategy for a compound like Gageotetrin C, should a cytotoxic analog be developed.

This document outlines protocols for xenograft animal models to assess the potential antitumor efficacy of such lipopeptides.

Rationale for Animal Model Selection

The choice of an animal model is critical for preclinical anticancer drug evaluation.[7] For a novel compound with in vitro cytotoxicity data against human cancer cell lines, the most common and initial in vivo model is the xenograft mouse model.

• Xenograft Models: These models involve the implantation of human tumor cells into immunodeficient mice (e.g., nude, SCID, or NSG mice).[4] This approach allows for the evaluation of a compound's direct effect on human tumors in a living system. The choice of cell line should correspond to the in vitro data demonstrating sensitivity to the compound.

• Syngeneic Models: If the compound is hypothesized to have an immunomodulatory effect, a syngeneic model (implanting mouse tumor cells into immunocompetent mice of the same strain) would be more appropriate. However, for initial efficacy testing of a cytotoxic agent, a xenograft model is standard.

Data Presentation: In Vitro Cytotoxicity of Related Lipopeptides

The following table summarizes the reported in vitro cytotoxicity of Gageostatins A-C, which will inform the selection of cell lines for a hypothetical in vivo study of a cytotoxic Gageotetrin C analog.

Compound	Cell Line	GI50 (µg/mL)
Gageostatin A	A549 (Lung)	10.5
HCT116 (Colon)	8.2
K562 (Leukemia)	4.6
SK-MEL-2 (Melanoma)	12.8
PC-3 (Prostate)	15.1
SNU-638 (Gastric)	9.7
Gageostatin B	A549 (Lung)	12.3
HCT116 (Colon)	9.8
K562 (Leukemia)	5.9
SK-MEL-2 (Melanoma)	14.2
PC-3 (Prostate)	17.3
SNU-638 (Gastric)	11.4
Gageostatin C	A549 (Lung)	18.2
HCT116 (Colon)	16.5
K562 (Leukemia)	7.8
SK-MEL-2 (Melanoma)	19.6
PC-3 (Prostate)	>20
SNU-638 (Gastric)	14.3

Data extracted from publicly available research on Gageostatins.[4][5][6]

Based on this data, a human colon cancer cell line (HCT116) or a leukemia cell line (K562) would be a logical choice for initial in vivo xenograft studies due to their higher sensitivity.

Experimental Protocols

This protocol describes the use of the HCT116 human colon carcinoma cell line in an immunodeficient mouse model.

3.1.1. Materials:

• Cell Line: HCT116 human colon carcinoma cells.

• Animals: Female athymic nude mice (e.g., NU/NU), 6-8 weeks old.

• Reagents: RPMI-1640 medium, Fetal Bovine Serum (FBS), Penicillin-Streptomycin, Trypsin-EDTA, Matrigel, Phosphate Buffered Saline (PBS).

• Test Article: Gageotetrin C analog (or other test lipopeptide), vehicle (e.g., 10% DMSO, 40% PEG300, 50% PBS).

• Positive Control: 5-Fluorouracil (5-FU) or another standard-of-care agent for colon cancer.

3.1.2. Methodology:

• Cell Culture: HCT116 cells are cultured in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

• Cell Implantation:

  • Harvest HCT116 cells using Trypsin-EDTA and wash with sterile PBS.

  • Resuspend cells in a 1:1 mixture of PBS and Matrigel at a concentration of 5 x 10^7 cells/mL.

  • Subcutaneously inject 0.1 mL (5 x 10^6 cells) into the right flank of each mouse.

• Tumor Growth and Grouping:

  • Monitor tumor growth using caliper measurements (Volume = (Length x Width^2) / 2).

  • When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 mice per group):

    • Group 1: Vehicle control (e.g., i.p. or i.v. daily).

    • Group 2: Low-dose Gageotetrin C analog.

    • Group 3: High-dose Gageotetrin C analog.

    • Group 4: Positive control (e.g., 5-FU).

• Treatment:

  • Administer the test article and controls via the determined route (e.g., intraperitoneal - i.p., intravenous - i.v., or oral gavage - p.o.) for a specified period (e.g., 21 days).

  • Dosing will be based on maximum tolerated dose (MTD) studies.

• Monitoring and Endpoints:

  • Measure tumor volume and body weight 2-3 times per week.

  • Primary endpoint: Tumor Growth Inhibition (TGI). TGI (%) = (1 - (Mean tumor volume of treated group / Mean tumor volume of control group)) x 100.

  • Secondary endpoints: Body weight change (as a measure of toxicity), survival analysis.

  • At the end of the study, euthanize mice and excise tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

This protocol is for a disseminated leukemia model using the K562 cell line, which may better reflect a hematological malignancy.

3.2.1. Materials:

• Cell Line: K562 human chronic myelogenous leukemia cells (optionally transduced with a luciferase reporter gene for bioluminescence imaging).

• Animals: Female SCID or NSG mice, 6-8 weeks old.

• Reagents: As in Protocol 1, plus luciferin if using luciferase-tagged cells.

• Test Article and Controls: As in Protocol 1.

3.2.2. Methodology:

• Cell Culture: Culture K562 cells in RPMI-1640 with 10% FBS.

• Cell Implantation:

  • Harvest and wash K562 cells.

  • Inject 1 x 10^6 cells in 0.1 mL of sterile PBS via the tail vein (i.v.).

• Disease Progression and Grouping:

  • Monitor disease progression through body weight, clinical signs (e.g., hind limb paralysis), and/or bioluminescence imaging (BLI).

  • Begin treatment 3-5 days post-implantation. Randomize mice into treatment groups as described in Protocol 1.

• Treatment:

  • Administer treatments as per the defined schedule.

• Monitoring and Endpoints:

  • Primary endpoint: Overall survival.

  • Secondary endpoints: Body weight, disease burden as measured by BLI signal intensity, spleen and liver weight at necropsy.

  • Analyze survival data using Kaplan-Meier curves.

Visualization of Workflows and Pathways

Caption: Xenograft model workflow for efficacy testing.

Many cytotoxic lipopeptides exert their effects by disrupting cell membranes and inducing apoptosis. The exact mechanism for Gageostatins is not fully elucidated, but a common pathway for similar compounds involves the intrinsic apoptosis pathway.

Caption: Hypothetical intrinsic apoptosis pathway.

Disclaimer: The protocols and pathways described are generalized templates. Specific details such as dosing, vehicle formulation, and choice of cell lines and animal strains must be optimized based on the specific properties of the test compound and preliminary toxicology and pharmacokinetic data. All animal experiments must be conducted in accordance with institutional and national guidelines for animal welfare.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gageostatins A–C, Antimicrobial Linear Lipopeptides from a Marine Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gageostatins A-C, antimicrobial linear lipopeptides from a marine Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Potential of Bacillus subtilis lipopeptides in anti-cancer I: induction of apoptosis and paraptosis and inhibition of autophagy in K562 cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing fermentation conditions for Gageotetrin C production

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the fermentation conditions for Gageotetrin C production. The information is presented in a question-and-answer format to directly address common issues and provide practical troubleshooting advice.

Frequently Asked Questions (FAQs)

Q1: What is Gageotetrin C and what is its producing organism?

Gageotetrin C is a linear lipopeptide with promising antimicrobial properties.[1][2][3] It is a natural product synthesized by a marine-derived bacterium, Bacillus subtilis.[1][2][3] Like many other lipopeptides from Bacillus species, Gageotetrin C is synthesized via a non-ribosomal peptide synthetase (NRPS) pathway.[2]

Q2: What are the general fermentation parameters to consider for Gageotetrin C production?

While a specific, optimized fermentation medium for Gageotetrin C has not been published, data from the production of similar lipopeptides by Bacillus subtilis, such as surfactins and iturins, can provide a strong starting point. Key parameters to optimize include:

• Carbon Source: Glucose and molasses are commonly used and effective carbon sources for lipopeptide production by Bacillus subtilis.[4][5]

• Nitrogen Source: Yeast extract and ammonium chloride are often effective nitrogen sources.[4][5]

• Temperature: Most Bacillus subtilis strains producing lipopeptides grow well between 24°C and 37°C. For a related lipopeptide, Gageostatin, produced by the same marine B. subtilis, the optimal temperature was found to be 24°C.

• pH: A starting pH of around 7.0 is generally suitable for Bacillus subtilis fermentations.[5] For Gageostatin, an optimal pH of 7.02 was reported.

• Salinity: Given its marine origin, the Bacillus subtilis strain producing Gageotetrin C may require or benefit from the presence of salt in the medium. For Gageostatin, an optimal salinity of 18.3 g/L was identified.

• Aeration and Agitation: Adequate aeration and agitation are crucial for the growth of the aerobic Bacillus subtilis and for nutrient distribution.

Q3: How is Gageotetrin C biosynthesis regulated?

Gageotetrin C is synthesized by a large, multi-enzyme complex called a non-ribosomal peptide synthetase (NRPS).[2] The genes encoding these NRPS enzymes are typically organized in large operons. The regulation of these operons in Bacillus subtilis is complex and can be influenced by various factors, including nutrient availability and cell density (quorum sensing). While specific regulatory pathways for Gageotetrin C have not been detailed, the expression of other NRPS gene clusters in B. subtilis is known to be controlled by global regulators that respond to the physiological state of the cell.

Troubleshooting Guide

Issue	Potential Causes	Troubleshooting Steps
Low or No Gageotetrin C Production	1. Suboptimal media components. 2. Inappropriate fermentation conditions (pH, temperature, aeration). 3. Genetic instability of the producing strain. 4. Contamination of the culture.	1. Systematically evaluate different carbon and nitrogen sources (see Table 1 for examples). 2. Optimize pH, temperature, and agitation speed. Monitor and control pH during fermentation. 3. Re-isolate single colonies from the stock culture and screen for production. 4. Check for microbial contamination by microscopy and plating on selective media.
High Biomass, Low Product Yield	1. Nutrient limitation for secondary metabolite production. 2. Feedback inhibition by the product or other metabolites. 3. Shift in metabolism from product formation to other pathways.	1. Test different carbon-to-nitrogen ratios in the medium. 2. Consider fed-batch fermentation to maintain optimal nutrient levels. 3. Experiment with the addition of resins to the culture broth to adsorb the product and alleviate feedback inhibition.
Inconsistent Production Between Batches	1. Variability in inoculum preparation. 2. Inconsistent quality of media components. 3. Fluctuations in fermentation parameters.	1. Standardize the age and cell density of the inoculum. 2. Use high-quality, consistent sources for all media components. 3. Ensure accurate and reproducible control of all fermentation parameters.
Foaming During Fermentation	1. High protein content in the medium (e.g., from yeast extract). 2. Production of biosurfactants, including Gageotetrin C itself.	1. Add an appropriate antifoaming agent at the beginning of the fermentation or as needed. 2. Optimize the agitation speed to minimize shear stress and foaming.

Data Presentation

Table 1: Example Media Components for Lipopeptide Production by Bacillus subtilis

Component	Concentration Range (g/L)	Reference/Rationale
Carbon Source
Glucose	10 - 40	Common carbon source for Bacillus fermentation.[5]
Molasses	20 - 50	A cost-effective carbon source that can enhance lipopeptide production.[4]
Nitrogen Source
Yeast Extract	5 - 20	Provides nitrogen, vitamins, and growth factors.[5]
Peptone	5 - 15	A complex nitrogen source supporting robust growth.
Ammonium Chloride	2 - 5	A simple nitrogen source.[4]
Salts
NaCl	10 - 20	Important for marine-derived strains. The optimal salinity for a related compound was 18.3 g/L.
MgSO₄·7H₂O	0.5 - 1.5	Provides essential magnesium ions for enzymatic activity.
KH₂PO₄	1 - 3	A source of phosphorus and acts as a buffer.
Trace Elements	(as needed)	May be required for optimal enzyme function.

Experimental Protocols

Protocol 1: Inoculum Preparation

• Aseptically transfer a single colony of the Bacillus subtilis producing strain from a solid agar plate to a 50 mL flask containing 10 mL of a suitable seed medium (e.g., Nutrient Broth with added salts).

• Incubate the flask at the optimal temperature (e.g., 24-30°C) with shaking (e.g., 180-200 rpm) for 18-24 hours, or until the culture reaches the late exponential phase of growth.

• Use this seed culture to inoculate the main production fermenter at a ratio of 2-5% (v/v).

Protocol 2: Extraction of Gageotetrin C from Fermentation Broth

• At the end of the fermentation, centrifuge the culture broth at 8,000 x g for 20 minutes to separate the bacterial cells from the supernatant.

• Collect the supernatant and adjust the pH to 2.0 using a strong acid (e.g., HCl) to precipitate the lipopeptides.

• Allow the precipitate to form overnight at 4°C.

• Centrifuge the acidified supernatant at 10,000 x g for 20 minutes to collect the crude lipopeptide pellet.

• Discard the supernatant and dissolve the pellet in a small volume of methanol or ethyl acetate.

• Filter the solution through a 0.22 µm filter to remove any remaining particulates.

• The filtrate containing Gageotetrin C can then be further purified or directly analyzed.

Protocol 3: Quantification of Gageotetrin C by HPLC-MS/MS

• Chromatographic Conditions (suggested starting point):

  • Column: A C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 30% B to 100% B over 15-20 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 30-40°C.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Conditions (suggested starting point):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Analysis Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) for quantification.

  • Precursor and Product Ions: These need to be determined by infusing a purified standard of Gageotetrin C. The molecular formula of Gageotetrin C is C₃₇H₆₈N₄O₉, with a molecular weight of approximately 712.9 g/mol .[6] The protonated molecule [M+H]⁺ would be the precursor ion. Product ions would be identified from the fragmentation of the precursor ion.

• Quantification:

  • Prepare a standard curve using a purified and quantified Gageotetrin C standard.

  • Analyze the extracted samples and quantify the amount of Gageotetrin C by comparing the peak areas to the standard curve.

Visualizations

Caption: Experimental workflow for Gageotetrin C production and analysis.

Caption: Troubleshooting logic for low Gageotetrin C yield.

Caption: Simplified overview of the Non-Ribosomal Peptide Synthetase (NRPS) pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Formulation of a Culture Medium to Optimize the Production of Lipopeptide Biosurfactant by a New Isolate of Bacillus sp.: A Soil Heavy Metal Mitigation Approach [frontiersin.org]
• 5. scienceasia.org [scienceasia.org]
• 6. Gageotetrin C | C37H68N4O9 | CID 102225145 - PubChem [pubchem.ncbi.nlm.nih.gov]

Challenges in the large-scale purification of Gageotetrin C

Technical Support Center: Gageotetrin C Purification

Welcome to the technical support center for the large-scale purification of Gageotetrin C. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the large-scale purification of Gageotetrin C?

A1: The main challenges stem from the amphipathic nature of Gageotetrin C, a linear lipopeptide. These include:

• Low Aqueous Solubility and Aggregation: Gageotetrin C can exhibit poor solubility in aqueous solutions, especially at neutral and acidic pH, leading to aggregation and micelle formation which can complicate separation processes.[1][2]

• Presence of Structurally Similar Impurities: The fermentation broth often contains various isoforms of Gageotetrin and other related lipopeptides, which are challenging to separate due to their similar physicochemical properties.[3][4]

• Endotoxin Removal: As Gageotetrin C is produced by Bacillus subtilis, a Gram-positive bacterium, contamination with endotoxins (lipopolysaccharides from Gram-negative bacteria that might be present in the production environment) is a critical concern for pharmaceutical applications and must be effectively removed.[5][6][7]

• Scale-Up of Chromatographic Steps: Transferring a purification protocol from a laboratory to an industrial scale presents challenges in maintaining resolution, purity, and yield.[8][9][10]

• Foam Formation: During fermentation and initial downstream processing, the surfactant properties of lipopeptides can cause excessive foaming, which can hinder process control.[11]

Q2: What type of chromatography resin is most suitable for Gageotetrin C purification?

A2: Reversed-phase chromatography (RPC) is a highly effective technique for purifying peptides and lipopeptides like Gageotetrin C.[12]

• C18 and C8 Resins: Columns with C18 or C8 stationary phases are commonly used. The choice between them depends on the hydrophobicity of Gageotetrin C and its impurities. C18 is more hydrophobic and generally provides higher retention and potentially better separation of closely related isoforms.[13][14]

• Macroporous Resins: For initial capture and concentration from the fermentation broth, macroporous adsorbent resins like Diaion HP-20 can be very effective.[3][15]

• Ion-Exchange Resins: Depending on the net charge of Gageotetrin C at a given pH, ion-exchange chromatography (IEX) can be used as an orthogonal purification step to remove impurities with different charge properties.[16][17]

Q3: How can I improve the solubility of Gageotetrin C during purification?

A3: Improving solubility is crucial for preventing aggregation and improving purification efficiency.

• pH Adjustment: The solubility of lipopeptides is often pH-dependent. For many, solubility increases at alkaline pH (e.g., pH 8.0-8.5).[1]

• Organic Solvents: The use of organic solvents such as acetonitrile or methanol in the mobile phase for reversed-phase chromatography is standard and necessary for elution.[18]

• Solubilizing Agents: In some cases, the addition of solubilizing agents may be considered, although this can complicate downstream processing.

Q4: What are the critical parameters to consider when scaling up the purification process?

A4: When scaling up reversed-phase chromatography, it is essential to maintain several key parameters to ensure consistent results:

• Sample load as a percentage of the stationary phase mass.

• The column media and brand should remain the same.

• The elution gradient in terms of column volumes.

• The linear flow velocity of the solvent, not just the flow rate.

• The sample concentration.[8]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Gageotetrin C After Purification	1. Aggregation and Precipitation: Gageotetrin C may be aggregating and precipitating during processing due to low solubility.[1][19] 2. Irreversible Adsorption: The lipopeptide may be irreversibly binding to the chromatography resin. 3. Co-elution with Impurities: The target molecule may be in fractions that are being discarded as impure.	1. Optimize Buffer Conditions: Adjust the pH of buffers to increase solubility (try alkaline conditions).[1] Increase the concentration of the organic solvent in the loading and wash steps if using RPC. 2. Modify Elution Conditions: Use a stronger organic solvent or a steeper gradient for elution in RPC. Consider a different type of resin if strong binding persists. 3. Improve Resolution: Optimize the gradient in RPC to better separate the main peak. Analyze all fractions to ensure the product is not being lost.
Poor Resolution of Gageotetrin C from Isoforms	1. Inadequate Separation Method: The chosen chromatography method may not have sufficient resolving power for closely related molecules.[3] 2. Column Overloading: Too much sample is being loaded onto the column, exceeding its capacity and reducing separation efficiency.[9][10] 3. Inappropriate Gradient: The elution gradient may be too steep, causing peaks to merge.	1. High-Resolution Chromatography: Employ high-performance liquid chromatography (HPLC) with a high-quality C18 column.[12] Consider using a shallower gradient. 2. Reduce Sample Load: Determine the optimal loading capacity of your column in a small-scale experiment and adjust the large-scale run accordingly.[9] 3. Optimize Gradient: Develop a shallower and more optimized elution gradient to improve the separation of closely related isoforms.
Presence of Endotoxins in the Final Product	1. Contamination from Equipment/Buffers: Endotoxins from Gram-negative bacteria can be introduced through contaminated water, buffers, or equipment.[6][7] 2. Ineffective Removal Step: The purification process may lack a specific step for endotoxin removal, or the existing step is not efficient enough.	1. Use Pyrogen-Free Materials: Ensure all water, buffers, and equipment are pyrogen-free. Sanitize chromatography columns with dilute sodium hydroxide solution.[7] 2. Incorporate Endotoxin Removal Step: Introduce a specific endotoxin removal step, such as an anion-exchange chromatography step under conditions where Gageotetrin C does not bind but endotoxins do. Affinity chromatography with endotoxin-binding ligands is also an option.[5] Two-phase partitioning can also be effective.[6]
Column Clogging or High Backpressure	1. Precipitation of Gageotetrin C: The lipopeptide may be precipitating at the head of the column due to a change in solvent conditions upon injection. 2. Particulate Matter in the Sample: The crude extract may contain cellular debris or other particulates.	1. Adjust Sample Solvent: Ensure the sample is fully dissolved in a solvent that is compatible with the initial mobile phase. 2. Pre-filtration: Filter the sample through a 0.22 µm or 0.45 µm filter before loading it onto the column.

Experimental Protocols

Protocol 1: Large-Scale Purification of Gageotetrin C using Reversed-Phase Chromatography

This protocol outlines a general procedure for the purification of Gageotetrin C from a crude extract.

• Preparation of Crude Extract:

  • After fermentation of Bacillus subtilis, centrifuge the culture broth to remove bacterial cells.

  • Perform a solvent extraction of the supernatant using ethyl acetate.

  • Evaporate the ethyl acetate to obtain a crude extract containing Gageotetrin C and other lipopeptides.

• Initial Capture on Macroporous Resin (Optional but Recommended):

  • Dissolve the crude extract in an appropriate solvent.

  • Load the solution onto a column packed with Diaion HP-20 resin.

  • Wash the column with increasing concentrations of methanol in water (e.g., 20%, 40%, 60%) to remove impurities.

  • Elute the Gageotetrin C-containing fraction with a higher concentration of methanol (e.g., 80-100%).[3]

• Reversed-Phase HPLC Purification:

  • Column: A preparative C18 column (e.g., 250 x 21.2 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Procedure:

    • Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B.

    • Dissolve the partially purified extract in a minimal volume of a solvent compatible with the initial mobile phase.

    • Inject the sample onto the column.

    • Run a linear gradient to elute Gageotetrin C. The exact gradient should be optimized at a smaller scale but may look something like this: 5-60% Mobile Phase B over 30 minutes, then 60-100% Mobile Phase B over 10 minutes.

    • Monitor the elution profile at 210-220 nm.

    • Collect fractions corresponding to the Gageotetrin C peak.

    • Analyze the purity of the fractions by analytical HPLC.

    • Pool the pure fractions and lyophilize to obtain the final product.

Visualizations

Caption: A typical workflow for the purification of Gageotetrin C.

Caption: Troubleshooting logic for low purity issues.

References

• 1. Frontiers | Purification of lipopeptide biosurfactant extracts obtained from a complex residual food stream using Tricine-SDS-PAGE electrophoresis [frontiersin.org]
• 2. Purification of lipopeptide biosurfactant extracts obtained from a complex residual food stream using Tricine-SDS-PAGE electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Purification and characterization of antibacterial surfactin isoforms produced by Bacillus velezensis SK - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Methods of endotoxin removal from biological preparations: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. rdworldonline.com [rdworldonline.com]
• 8. biotage.com [biotage.com]
• 9. biotage.com [biotage.com]
• 10. pharmtech.com [pharmtech.com]
• 11. researchgate.net [researchgate.net]
• 12. hplc.eu [hplc.eu]
• 13. Preparative reversed-phase high-performance liquid chromatography collection efficiency for an antimicrobial peptide on columns of varying diameters (1 mm to 9.4 mm I.D.) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. quora.com [quora.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Ion Exchange Chromatography Resins - Amerigo Scientific [amerigoscientific.com]
• 18. youtube.com [youtube.com]
• 19. royalsocietypublishing.org [royalsocietypublishing.org]

Technical Support Center: Synthesis of Gageotetrin C and Other Linear Lipopeptides

Welcome to the technical support center for the synthesis of Gageotetrin C and related linear lipopeptides. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of synthesizing these complex molecules and to provide strategies for overcoming common obstacles, particularly low reaction yields.

Disclaimer: As of late 2025, a specific, peer-reviewed total chemical synthesis of Gageotetrin C has not been detailed in scientific literature. The information provided herein is based on established principles of solid-phase and solution-phase peptide synthesis, as well as analogous data from the synthesis of structurally similar lipopeptides.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chemical synthesis of linear lipopeptides like Gageotetrin C?

A1: The main difficulties arise from the dual nature of these molecules, combining a peptidic chain with a lipid moiety. Key challenges include:

• Poor solubility: The growing lipopeptide chain can aggregate or precipitate on the solid support during solid-phase peptide synthesis (SPPS), leading to incomplete reactions.

• Steric hindrance: The bulky lipid tail and certain amino acid side chains can impede coupling reactions, resulting in lower yields and deletion sequences.

• Side reactions: The functional groups on amino acid side chains can undergo unwanted reactions during coupling or deprotection steps.

• Purification difficulties: The amphiphilic nature of lipopeptides can lead to challenging purification by standard methods like reverse-phase HPLC, often resulting in product loss.

Q2: Which synthetic strategy is preferred for Gageotetrin C: solid-phase or solution-phase synthesis?

A2: Both solid-phase peptide synthesis (SPPS) and solution-phase synthesis have been successfully employed for lipopeptides.

• SPPS is generally faster and more amenable to automation, with simplified purification of intermediates. However, it can be prone to aggregation and incomplete reactions for complex sequences.

• Solution-phase synthesis offers greater flexibility for purification and characterization of intermediates and can sometimes achieve higher overall yields for difficult sequences. However, it is more labor-intensive. A convergent approach, where the lipid tail and peptide fragments are synthesized separately and then combined, is a common strategy in solution-phase synthesis.

Q3: How can I improve the yield of peptide coupling reactions?

A3: Optimizing the coupling reaction is crucial for a successful synthesis. Consider the following:

• Choice of coupling reagent: The selection of the coupling reagent and additives can significantly impact the reaction efficiency.

• Reaction conditions: Temperature, solvent, and reaction time should be optimized. Increasing the temperature (e.g., using microwave-assisted synthesis) can sometimes improve coupling efficiency, but must be balanced against the risk of side reactions.[1]

• Double coupling: For sterically hindered amino acids or at problematic points in the sequence, performing the coupling reaction twice can improve the yield.[1]

Q4: What are the best practices for purifying the final lipopeptide?

A4: Purification is a critical step where significant product loss can occur.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is the most common method. The choice of column, gradient, and mobile phase additives (e.g., trifluoroacetic acid, formic acid) must be carefully optimized.

• Precipitation/Crystallization: In some cases, the lipopeptide can be precipitated or crystallized from the cleavage cocktail, which can be an effective initial purification step.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low overall yield	Inefficient coupling at one or more steps.	Identify difficult couplings by analyzing the crude product by mass spectrometry. Employ strategies like double coupling, using stronger coupling reagents, or increasing the reaction temperature for those specific steps.
Aggregation of the growing peptide chain on the resin (SPPS).	Switch to a more polar solvent like N,N-dimethylformamide (DMF) or use a resin with a lower loading capacity. Incorporating pseudoprolines can disrupt secondary structures that lead to aggregation.[2]
Loss of peptide from the resin during synthesis.	Ensure the linkage to the resin is stable to the reaction conditions. Use a more robust linker if necessary.
Presence of deletion sequences	Incomplete coupling reactions.	As with low overall yield, optimize the coupling conditions. Capping unreacted amino groups with acetic anhydride after each coupling step can prevent the formation of deletion sequences.[1]
Side product formation	Incomplete deprotection of the N-terminus.	Increase the deprotection time or use fresh deprotection reagents. Monitoring the deprotection step (e.g., by UV-Vis spectroscopy) can ensure its completion.[1]
Undesired reactions on amino acid side chains.	Ensure that appropriate orthogonal protecting groups are used for all reactive side chains.
Difficulty in final purification	Poor peak shape or resolution in HPLC.	Optimize the HPLC method: try different columns (e.g., C4, C8, C18), adjust the gradient steepness, or change the mobile phase additives.
Product insolubility.	Dissolve the crude product in a strong, polar organic solvent like dimethyl sulfoxide (DMSO) or hexafluoroisopropanol (HFIP) before injection onto the HPLC.

Quantitative Data on Yield Improvement

The following table summarizes data from the synthesis of Bacilotetrin C, a lipopeptide with structural similarities to Gageotetrin C, highlighting the impact of different esterification conditions on the yield of a key intermediate.[3]

Entry	Coupling Reagent	Additive	Solvent	Temperature (°C)	Yield (%)
1	DCC	DMAP	DCM	0 to rt	58
2	EDC·HCl	DMAP	DCM	0 to rt	65
3	DIC	DMAP	DCM	0 to rt	72
4	HATU	DIPEA	DCM	0 to rt	78
5	2,4,6-trichlorobenzoyl chloride	Et3N, DMAP	Toluene	rt	75
6	Yamaguchi reagent	DIPEA	Toluene	rt	63
7	Trost reagent	DMAP	Toluene	rt	50

DCC: Dicyclohexylcarbodiimide, DMAP: 4-Dimethylaminopyridine, DCM: Dichloromethane, EDC·HCl: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride, DIC: N,N'-Diisopropylcarbodiimide, HATU: 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate, DIPEA: N,N-Diisopropylethylamine, rt: room temperature.

Experimental Protocols

General Protocol for Solid-Phase Peptide Synthesis (SPPS) of a Linear Lipopeptide

This protocol outlines a general procedure based on Fmoc/tBu chemistry, which is a common strategy for peptide synthesis.

• Resin Swelling: The solid support resin (e.g., 2-chlorotrityl chloride resin) is swelled in a suitable solvent like dichloromethane (DCM) or N,N-dimethylformamide (DMF) for 30-60 minutes.

• Loading of the First Amino Acid: The C-terminal amino acid, with its N-terminus protected by an Fmoc group, is attached to the resin. This is typically achieved by reacting the amino acid with the resin in the presence of a base like N,N-diisopropylethylamine (DIPEA).

• Fmoc Deprotection: The Fmoc protecting group on the N-terminus of the resin-bound amino acid is removed by treating with a solution of 20% piperidine in DMF.

• Amino Acid Coupling: The next Fmoc-protected amino acid is activated with a coupling reagent (e.g., HATU, HBTU) and a base (e.g., DIPEA) and then added to the resin to form the peptide bond. The reaction progress can be monitored using a colorimetric test like the Kaiser test.

• Washing: After each deprotection and coupling step, the resin is thoroughly washed with DMF and DCM to remove excess reagents and byproducts.

• Chain Elongation: Steps 3-5 are repeated for each subsequent amino acid in the peptide sequence.

• Lipid Conjugation: The fatty acid moiety can be coupled to the N-terminus of the completed peptide chain using the same coupling procedure as for the amino acids.

• Cleavage and Deprotection: The synthesized lipopeptide is cleaved from the resin, and the side-chain protecting groups are removed simultaneously by treatment with a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers (e.g., triisopropylsilane, water).

• Purification: The crude lipopeptide is purified by reverse-phase HPLC.

Visualizations

Caption: A generalized experimental workflow for the solid-phase synthesis of Gageotetrin C.

Caption: A decision tree for troubleshooting low yield in lipopeptide synthesis.

References

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. researchgate.net [researchgate.net]
• 3. Total Synthesis of Lipopeptide Bacilotetrin C: Discovery of Potent Anticancer Congeners Promoting Autophagy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Gageotetrin C Bioassay Troubleshooting

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gageotetrin C. The information is presented in a question-and-answer format to directly address common issues encountered during bioassays.

Frequently Asked Questions (FAQs)

Q1: What is Gageotetrin C and what is its primary biological activity?

Gageotetrin C is a linear lipopeptide isolated from the marine bacterium Bacillus subtilis. Its primary reported biological activity is antimicrobial, particularly against Gram-negative bacteria such as Pseudomonas aeruginosa. It is composed of a di- or tetrapeptide chain and a fatty acid component.[1]

Q2: What is the mechanism of action for Gageotetrin C?

The precise mechanism of action for Gageotetrin C has not been fully elucidated in dedicated studies. However, as a lipopeptide, it is highly likely that it disrupts the integrity of bacterial cell membranes. This action is characteristic of many antimicrobial peptides and lipopeptides, which can lead to membrane permeabilization and subsequent cell death. The fatty acid portion of the molecule is believed to play a crucial role in this process.

Q3: Does Gageotetrin C exhibit cytotoxicity against mammalian cells?

Gageotetrin C has been reported to have low cytotoxicity. Studies have shown that it does not cause significant growth inhibition (GI50 > 30 µg/ml) in human cancer cell lines.[1] This selectivity for microbial over mammalian cells is a desirable characteristic for a potential antimicrobial agent.

Q4: What solvents should I use to dissolve Gageotetrin C?

Due to its lipopeptide nature, Gageotetrin C is expected to have poor solubility in aqueous solutions. Organic solvents such as dimethyl sulfoxide (DMSO), ethanol, or methanol are recommended for preparing stock solutions. It is crucial to use a high-purity, anhydrous grade of the chosen solvent to avoid introducing contaminants or water that could affect the compound's stability and solubility. When diluting the stock solution into aqueous assay media, it is important to ensure that the final concentration of the organic solvent is low enough to not affect the cells or microorganisms being tested.

Quantitative Data Summary

The following table summarizes the reported bioactivity data for Gageotetrin C.

Bioassay	Organism/Cell Line	Parameter	Reported Value(s)	Reference(s)
Antimicrobial Activity	Pseudomonas aeruginosa	MIC	0.02-0.06 µM	[1]
Cytotoxicity	Human cancer cell lines	GI50	> 30 µg/ml	[1]

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism after overnight incubation. GI50 (Growth Inhibition 50) is the concentration of a drug that causes 50% inhibition of cell growth.

Troubleshooting Guides

Antimicrobial Susceptibility Testing (e.g., Broth Microdilution for MIC Determination)

Problem: High variability in Minimum Inhibitory Concentration (MIC) values between experiments.

• Possible Cause 1: Inconsistent Inoculum Density.

  • Solution: Ensure that the bacterial inoculum is standardized to the recommended optical density (OD) or colony-forming unit (CFU)/mL for the specific assay protocol (e.g., 0.5 McFarland standard). Use a spectrophotometer for accurate measurement and prepare fresh inoculum for each experiment.

• Possible Cause 2: Gageotetrin C Precipitation.

  • Solution: As a lipopeptide, Gageotetrin C may precipitate in aqueous media. Visually inspect the wells of your microtiter plate for any precipitate after adding the compound. If precipitation is observed, consider using a co-solvent or a different solvent system for the initial stock solution. Ensure the final concentration of the solvent in the assay medium is consistent across all wells and does not inhibit bacterial growth.

• Possible Cause 3: Variability in Incubation Conditions.

  • Solution: Maintain consistent incubation times, temperature, and aeration for all experiments. Ensure that the incubator provides uniform temperature distribution. Stacking plates can lead to temperature variations; if stacking is necessary, do so consistently.

• Possible Cause 4: Pipetting Errors.

  • Solution: Use calibrated pipettes and proper pipetting techniques, especially when performing serial dilutions. For viscous solutions, reverse pipetting may improve accuracy.

Problem: No inhibition of bacterial growth, even at high concentrations of Gageotetrin C.

• Possible Cause 1: Inactive Compound.

  • Solution: Gageotetrin C may have degraded due to improper storage. Store the compound as recommended by the supplier, typically at low temperatures and protected from light and moisture. If degradation is suspected, obtain a fresh batch of the compound.

• Possible Cause 2: Resistant Bacterial Strain.

  • Solution: The bacterial strain being tested may have intrinsic or acquired resistance to Gageotetrin C. Confirm the identity and expected susceptibility of your bacterial strain. Include a known susceptible control strain in your experiments.

• Possible Cause 3: Inappropriate Assay Medium.

  • Solution: Components of the growth medium could potentially interfere with the activity of Gageotetrin C. Ensure that the chosen medium (e.g., Mueller-Hinton Broth) is appropriate for antimicrobial susceptibility testing and does not contain components that may sequester or inactivate the lipopeptide.

Cytotoxicity Assay (e.g., MTT Assay)

Problem: High background absorbance in control wells (no cells).

• Possible Cause 1: Contamination of Media or Reagents.

  • Solution: Use sterile technique throughout the experiment. Ensure that all media, buffers, and reagents are free from microbial contamination.

• Possible Cause 2: Gageotetrin C Interference with MTT Assay.

  • Solution: Some compounds can directly reduce the MTT reagent, leading to a false-positive signal. To test for this, set up control wells containing the assay medium and Gageotetrin C at the highest concentration used in the experiment, but without cells. If a significant color change is observed, the MTT assay may not be suitable, and an alternative cytotoxicity assay (e.g., LDH release assay, ATP-based viability assay) should be considered.

Problem: Inconsistent results or "edge effects" in the 96-well plate.

• Possible Cause 1: Evaporation from outer wells.

  • Solution: To minimize evaporation from the perimeter wells of the 96-well plate, which can concentrate the compound and affect cell growth, avoid using the outer wells for experimental samples. Instead, fill these wells with sterile phosphate-buffered saline (PBS) or culture medium. Ensure the incubator has adequate humidity.

• Possible Cause 2: Uneven Cell Seeding.

  • Solution: Ensure a homogenous cell suspension before and during seeding. Gently swirl the cell suspension between pipetting to prevent cells from settling. Pipette the same volume of cell suspension into each well.

• Possible Cause 3: Temperature Gradients across the plate.

  • Solution: Allow plates to equilibrate to room temperature after removing them from the incubator and before adding reagents.

Experimental Protocols

Protocol 1: Broth Microdilution Assay for MIC Determination of Gageotetrin C against Pseudomonas aeruginosa

• Preparation of Gageotetrin C Stock Solution:

  • Dissolve Gageotetrin C in 100% DMSO to a concentration of 10 mM.

  • Store the stock solution at -20°C or as recommended by the supplier.

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 colonies of P. aeruginosa.

  • Inoculate the colonies into cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Incubate at 37°C with shaking until the culture reaches the logarithmic growth phase.

  • Adjust the bacterial suspension with fresh CAMHB to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Dilute the adjusted suspension 1:100 in CAMHB to obtain a final inoculum of approximately 1 x 10^6 CFU/mL.

• Assay Procedure:

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the Gageotetrin C stock solution in CAMHB to achieve a range of desired concentrations. Ensure the final DMSO concentration is below the level that affects bacterial growth (typically ≤1%).

  • Add 50 µL of the diluted bacterial inoculum to each well, bringing the final volume to 100 µL. The final bacterial concentration should be approximately 5 x 10^5 CFU/mL.

  • Include a positive control (bacteria with no compound) and a negative control (medium only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is the lowest concentration of Gageotetrin C that completely inhibits visible growth of P. aeruginosa.

Protocol 2: MTT Cytotoxicity Assay of Gageotetrin C against K-562 Cells

• Cell Culture:

  • Culture K-562 cells (human chronic myelogenous leukemia) in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Assay Procedure:

  • Seed K-562 cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of culture medium.

  • Incubate the plate for 24 hours.

  • Prepare serial dilutions of Gageotetrin C in culture medium from a DMSO stock solution. The final DMSO concentration should be non-toxic to the cells (typically <0.5%).

  • Add 100 µL of the diluted Gageotetrin C to the appropriate wells. Include vehicle controls (cells treated with the same concentration of DMSO as the highest drug concentration) and untreated controls.

  • Incubate the plate for 48-72 hours.

• MTT Addition and Formazan Solubilization:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the supernatant without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control.

  • The GI50 value can be determined by plotting the percentage of viability against the log of the Gageotetrin C concentration and fitting the data to a dose-response curve.

Visualizations

Signaling Pathway: Proposed Mechanism of Membrane Disruption by Gageotetrin C

Caption: Proposed membrane disruption mechanisms of Gageotetrin C.

Experimental Workflow: Antimicrobial Susceptibility Testing

Caption: Workflow for MIC determination by broth microdilution.

Experimental Workflow: MTT Cytotoxicity Assay

Caption: Workflow for determining cytotoxicity using the MTT assay.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Antimicrobial Potency of Gageotetrin C

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the antimicrobial potency of Gageotetrin C.

Frequently Asked Questions (FAQs)

Q1: What is Gageotetrin C and what is its known antimicrobial activity?

Gageotetrin C is a linear lipopeptide isolated from the marine bacterium Bacillus subtilis. It is part of a unique class of lipopeptides that include Gageotetrins A and B.[1][2][3] Structurally, it consists of di- and tetrapeptides linked to a novel fatty acid. Gageotetrin C has demonstrated significant antimicrobial activity, with Minimum Inhibitory Concentration (MIC) values ranging from 0.01 to 0.06 μM against various pathogens.[2][3] A key feature of Gageotetrin C is its lack of cytotoxicity against human cancer cell lines, making it a promising candidate for further development.[2][3]

Q2: My MIC values for Gageotetrin C are higher than what is reported in the literature. What are the possible reasons?

Several factors could contribute to this discrepancy:

• Purity of the Compound: Ensure the Gageotetrin C sample is of high purity. Impurities can interfere with its antimicrobial activity.

• Solvent Effects: The choice of solvent to dissolve Gageotetrin C is crucial. Some solvents may have inherent antimicrobial properties or may inhibit the activity of the compound. It is recommended to use a solvent with minimal antimicrobial effect and include a solvent control in your assay.

• Bacterial Strain and Growth Phase: The susceptibility of bacteria can vary between different strains and even within the same strain at different growth phases. Ensure you are using the recommended type of strain and that the bacteria are in the logarithmic growth phase for the assay.

• Assay Conditions: Factors such as incubation time, temperature, and the type of growth medium can significantly impact MIC values. Adhere strictly to a validated protocol, such as the one provided in the "Experimental Protocols" section.

Q3: I am not observing any synergistic effects when combining Gageotetrin C with other antimicrobial agents. What could be the issue?

A lack of synergy can arise from several experimental factors:

• Inappropriate Concentration Ratios: The synergistic effect is often dependent on the specific concentration ratio of the two compounds. A checkerboard assay with a wide range of concentrations for both Gageotetrin C and the partner antimicrobial is necessary to identify the optimal synergistic ratio.

• Mechanism of Action: Synergy is more likely to occur if the two compounds have different mechanisms of action. For example, combining a cell wall synthesis inhibitor with a compound that disrupts the cell membrane. Research the mechanism of action of the partner antimicrobial to ensure it complements that of Gageotetrin C.

• Antagonistic Interactions: In some cases, combining antimicrobial agents can lead to antagonism, where the combined effect is less than that of the individual agents. This can occur if the compounds interfere with each other's activity.

Q4: Can structural modifications of Gageotetrin C improve its antimicrobial potency?

While specific structure-activity relationship (SAR) studies on Gageotetrin C are not extensively published, general principles from other lipopeptides suggest that modifications could enhance potency.[4] The 3-hydroxy fatty acid component is believed to be crucial for its activity.[1] Potential modifications could include:

• Altering the length or branching of the fatty acid chain.

• Substituting amino acid residues in the peptide portion.

• Investigating the role of the terminal functional groups.

Such modifications would require expertise in medicinal chemistry and peptide synthesis.

Troubleshooting Guides

Issue: Poor solubility of Gageotetrin C in aqueous solutions.

• Solution 1: Co-solvents: Use a small amount of a biocompatible organic co-solvent such as DMSO or ethanol to initially dissolve the compound before preparing the final aqueous solution. Ensure the final concentration of the organic solvent is low enough to not affect the bacteria or the compound's activity.

• Solution 2: Formulation with delivery systems: Encapsulating Gageotetrin C in delivery systems like liposomes or cyclodextrins can improve its solubility and stability in aqueous media.[5][6]

Issue: Degradation of Gageotetrin C during experiments.

• Solution 1: pH and Temperature Control: As a peptide-based molecule, Gageotetrin C may be susceptible to degradation at extreme pH values or high temperatures. Ensure that all experimental buffers are within a stable pH range and avoid excessive heat.

• Solution 2: Protease Inhibitors: If working with complex biological media that may contain proteases, consider the addition of protease inhibitors to prevent enzymatic degradation of the peptide portion of Gageotetrin C.

Data Presentation

Table 1: Reported Antimicrobial Activity of Gageotetrins

Compound	Minimum Inhibitory Concentration (MIC) (μM)	Cytotoxicity (GI50 > μg/ml)	Reference
Gageotetrin A	0.01 - 0.06	30	[2][3]
Gageotetrin B	0.01 - 0.06	30	[2][3]
Gageotetrin C	0.01 - 0.06	30	[2][3]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method.

• Preparation of Gageotetrin C Stock Solution: Dissolve Gageotetrin C in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mM).

• Preparation of Bacterial Inoculum: Culture the bacterial strain overnight in an appropriate broth medium. Dilute the overnight culture to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells of a 96-well microtiter plate.

• Serial Dilutions: In the 96-well plate, perform a two-fold serial dilution of the Gageotetrin C stock solution with the broth medium to achieve a range of desired concentrations.

• Incubation: Add the prepared bacterial inoculum to each well. Include a positive control (bacteria with no compound) and a negative control (broth medium only). Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of Gageotetrin C at which no visible bacterial growth is observed.

Protocol 2: Checkerboard Assay for Synergy Testing

This protocol is used to assess the synergistic effect of Gageotetrin C with another antimicrobial agent.

• Preparation of Stock Solutions: Prepare stock solutions of Gageotetrin C and the partner antimicrobial agent at concentrations higher than their individual MICs.

• Plate Setup: In a 96-well plate, prepare serial dilutions of Gageotetrin C along the x-axis and serial dilutions of the partner antimicrobial along the y-axis. This creates a matrix of different concentration combinations.

• Inoculation and Incubation: Add the bacterial inoculum (prepared as in the MIC protocol) to each well. Incubate the plate under appropriate conditions.

• Data Analysis: After incubation, determine the MIC of each compound in the presence of the other. Calculate the Fractional Inhibitory Concentration Index (FICI) using the following formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • FICI ≤ 0.5: Synergy

  • 0.5 < FICI ≤ 4.0: Additive/Indifference

  • FICI > 4.0: Antagonism

Visualizations

Caption: Workflow for antimicrobial potency testing.

Caption: Strategies to enhance Gageotetrin C potency.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diversity among microbial cyclic lipopeptides: iturins and surfactins. Activity-structure relationships to design new bioactive agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. On bacteriocin delivery systems and potential applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing issues with Gageotetrin C solubility for in vitro assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing issues related to the solubility of Gageotetrin C for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Gageotetrin C and why is its solubility a concern?

A1: Gageotetrin C is a linear lipopeptide with promising antimicrobial properties.[1][2][3][4] Like many lipopeptides, its structure, which contains both a hydrophobic fatty acid chain and a more hydrophilic peptide portion, can lead to poor aqueous solubility. This can create challenges in achieving the desired concentrations in in vitro assays without precipitation, which can lead to inaccurate and unreliable results.

Q2: What is the recommended solvent for dissolving Gageotetrin C?

A2: While specific solubility data for Gageotetrin C is not extensively published, a common starting point for lipopeptides is 100% Dimethyl Sulfoxide (DMSO).[5][6] For highly hydrophobic peptides, dissolving in a small amount of 100% DMSO before slowly diluting into an aqueous buffer is a recommended strategy.[5]

Q3: What is the maximum concentration of DMSO that can be used in cell-based assays?

A3: The final concentration of DMSO in your cell culture medium should be kept as low as possible to avoid cytotoxicity. Most cell lines can tolerate up to 0.5% DMSO without significant adverse effects, and it is often recommended to keep the concentration at or below 0.1%.[5][7][8] However, the sensitivity to DMSO can be cell-line specific, so it is crucial to perform a solvent tolerance control experiment.[7][9]

Q4: My Gageotetrin C precipitates when I add it to my aqueous assay buffer. What should I do?

A4: Precipitation upon addition to aqueous solutions is a common issue with poorly soluble compounds. To address this, first, ensure you are preparing a high-concentration stock solution of Gageotetrin C in 100% DMSO. Then, add this stock solution dropwise to your vigorously vortexing or stirring assay buffer to the desired final concentration. This rapid mixing can help prevent localized high concentrations that lead to precipitation.

Q5: Can I use other solvents besides DMSO?

A5: Yes, other organic solvents such as ethanol or methanol can be used to dissolve lipopeptides.[10][11] However, their compatibility with your specific assay and cell line must be validated. As with DMSO, it is essential to determine the maximum tolerated concentration of any solvent in your experimental system.

Troubleshooting Guides

Issue 1: Gageotetrin C is not dissolving in the initial solvent.

Possible Cause	Troubleshooting Step
Insufficient solvent volume.	Increase the volume of the solvent to reduce the concentration of Gageotetrin C.
Inappropriate solvent.	Try a stronger organic solvent such as 100% DMSO.
Compound is in a stable crystalline form.	Gently warm the solution in a 37°C water bath and vortex intermittently to aid dissolution.[12] Sonication can also be effective.[5]

Issue 2: Precipitate forms after adding Gageotetrin C stock to the aqueous buffer.

Possible Cause	Troubleshooting Step
Exceeded solubility limit in the final solution.	Reduce the final concentration of Gageotetrin C in the assay.
Improper mixing technique.	Prepare serial dilutions in the organic solvent first. Add the stock solution to the aqueous buffer while the buffer is being vortexed or stirred to ensure rapid dispersal.
High salt concentration in the buffer.	If possible, try reducing the ionic strength of the buffer, as high salt concentrations can decrease the solubility of some compounds.

Quantitative Data Summary

Table 1: Recommended Maximum Final Concentrations of Common Solvents in Cell Culture

Solvent	Recommended Maximum Concentration	Notes
DMSO	0.1% - 0.5%	Cell line dependent, always run a solvent control.[5][7][8]
Ethanol	0.1% - 0.5%	Can be more cytotoxic than DMSO for some cell lines.
Methanol	< 0.1%	Generally more toxic to cells than DMSO or ethanol.

Experimental Protocols

Protocol 1: Preparation of Gageotetrin C Stock Solution

• Weigh the desired amount of Gageotetrin C powder in a sterile microcentrifuge tube.

• Add the appropriate volume of 100% DMSO to achieve a high-concentration stock solution (e.g., 10 mM). The molecular weight of Gageotetrin C is 713.0 g/mol .[13]

• Vortex the tube for 1-2 minutes until the powder is completely dissolved. If necessary, gently warm the tube to 37°C in a water bath and vortex again.

• Visually inspect the solution for any undissolved particles. If particles are present, sonicate the tube for 5-10 minutes.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Determining the Maximum Tolerated Solvent Concentration

• Seed your cells in a 96-well plate at the desired density and allow them to adhere overnight.

• Prepare a serial dilution of your chosen solvent (e.g., DMSO) in your complete cell culture medium. Start from a high concentration (e.g., 5%) and perform 2-fold dilutions down to a low concentration (e.g., 0.04%).

• Remove the old medium from the cells and replace it with the medium containing the different solvent concentrations. Include a "no solvent" control.

• Incubate the cells for the duration of your planned experiment (e.g., 24, 48, or 72 hours).

• Assess cell viability using a standard method such as an MTT, MTS, or LDH assay.[14]

• Determine the highest solvent concentration that does not significantly reduce cell viability compared to the "no solvent" control. This will be your maximum tolerated solvent concentration for future experiments.

Visualizations

Caption: Workflow for Solubilizing Gageotetrin C.

Caption: Hypothetical Signaling Pathway for Gageotetrin C.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lifetein.com [lifetein.com]
• 6. Antimicrobial Activity of Lipopeptide Biosurfactants Against Foodborne Pathogen and Food Spoilage Microorganisms and Their Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Purification of lipopeptide biosurfactant extracts obtained from a complex residual food stream using Tricine-SDS-PAGE electrophoresis [frontiersin.org]
• 11. Direct quantification of lipopeptide biosurfactants in biological samples via HPLC and UPLC-MS requires sample modification with an organic solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Gageotetrin C | C37H68N4O9 | CID 102225145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Frontiers | An in vitro assay for toxicity testing of Clostridium perfringens type C β-toxin [frontiersin.org]

Preventing degradation of Gageotetrin C during storage

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of Gageotetrin C during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Gageotetrin C and why is its stability important?

Gageotetrin C is a linear lipopeptide with promising antimicrobial properties, isolated from the marine bacterium Bacillus subtilis.[1][2] Its therapeutic potential is dependent on its structural integrity. Degradation can lead to a loss of biological activity and the formation of impurities, which could affect experimental results and safety profiles.

Q2: What are the primary factors that can cause Gageotetrin C to degrade?

Based on the general principles of peptide and lipopeptide stability, the primary factors that can cause Gageotetrin C degradation are:

• Temperature: Higher temperatures accelerate chemical degradation processes.[3][4]

• Moisture: Water can cause hydrolysis of the peptide bonds.

• Light: Exposure to light, particularly UV light, can lead to photodegradation.[3][5]

• pH: Non-optimal pH in solutions can catalyze hydrolysis or other chemical modifications.[3]

• Oxygen: The presence of oxygen can lead to the oxidation of certain amino acid residues and the lipid portion of the molecule.[6]

• Repeated Freeze-Thaw Cycles: These cycles can physically stress the molecule and introduce moisture condensation, leading to degradation.[4][7]

Q3: How should I store lyophilized Gageotetrin C?

For long-term storage, lyophilized Gageotetrin C should be kept at -20°C or, ideally, at -80°C in a desiccated, dark environment.[3][4] The container should be airtight to prevent moisture and oxygen contamination.[6] Before use, allow the vial to warm to room temperature in a desiccator before opening to prevent condensation.[4]

Q4: What is the best way to store Gageotetrin C in solution?

Once reconstituted, it is recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles.[6] These aliquots should be stored at -20°C or -80°C.[3][6] The choice of solvent and buffer is critical; a sterile buffer with a slightly acidic pH (around 5-6) is often preferred for peptide stability, but this should be optimized for Gageotetrin C specifically.[7]

Q5: How can I detect degradation of my Gageotetrin C sample?

Degradation can be detected by a decrease in the compound's purity over time. This is typically assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The appearance of new peaks or a decrease in the area of the main Gageotetrin C peak in the chromatogram are indicators of degradation.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of biological activity in my assay.	Degradation of Gageotetrin C due to improper storage or handling.	1. Review your storage conditions against the recommended guidelines (see storage summary table below). 2. Assess the purity of your Gageotetrin C stock using HPLC or LC-MS. 3. Prepare fresh solutions from a new lyophilized stock for your experiments.
I see extra peaks in my HPLC/LC-MS analysis.	The sample has degraded, leading to the formation of impurities.	1. Confirm that the new peaks are not artifacts from your solvent or column. 2. If degradation is confirmed, discard the stock and use a fresh, properly stored sample. 3. Consider performing a forced degradation study to identify potential degradation products under stress conditions (e.g., high temperature, extreme pH, oxidation).
The lyophilized powder appears clumpy or discolored.	The sample has likely been exposed to moisture.	1. Do not use the sample as its integrity may be compromised. 2. Ensure that vials are properly sealed and stored in a desiccated environment. 3. Always allow the vial to reach room temperature in a desiccator before opening.[4][7]

Storage Condition Summary

Form	Temperature	Light	Moisture	Duration
Lyophilized Powder	-20°C to -80°C[3][4]	Protect from light[5]	Store in a desiccated environment[3][7]	Years (at -80°C)[4]
In Solution (Aliquots)	-20°C to -80°C[3][6]	Protect from light	Use sterile, appropriate pH buffer[7]	Months (at -80°C)[4][6]

Experimental Protocols

Protocol 1: Purity Assessment of Gageotetrin C by HPLC

This protocol outlines a general method for assessing the purity of a Gageotetrin C sample.

Materials:

• Gageotetrin C sample

• HPLC-grade water

• HPLC-grade acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• HPLC system with a C18 column and UV detector

Procedure:

• Sample Preparation:

  • Prepare a stock solution of Gageotetrin C in a suitable solvent (e.g., DMSO or a water/ACN mixture) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a final concentration of 0.1 mg/mL with the initial mobile phase composition.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in ACN.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 214 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the prepared sample.

  • Integrate the peak areas in the resulting chromatogram.

  • Calculate the purity of Gageotetrin C as the percentage of the main peak area relative to the total peak area.

Caption: Workflow for Gageotetrin C purity assessment by HPLC.

Potential Degradation Pathway

While specific degradation pathways for Gageotetrin C have not been extensively studied, a potential primary degradation route for this lipopeptide is hydrolysis of the peptide bonds, especially under non-optimal pH conditions.

Caption: A potential hydrolytic degradation pathway for Gageotetrin C.

References

• 1. researchgate.net [researchgate.net]
• 2. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jpt.com [jpt.com]
• 4. Peptide Storage Guide - Creative Peptides [creative-peptides.com]
• 5. corepeptides.com [corepeptides.com]
• 6. limitlesslifenootropics.com [limitlesslifenootropics.com]
• 7. NIBSC - Peptide Storage [nibsc.org]

Technical Support Center: Overcoming Bacterial Resistance to Gageotetrin C

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments with Gageotetrin C. As a novel linear lipopeptide antibiotic isolated from Bacillus subtilis, understanding and overcoming potential bacterial resistance is crucial for its development as a therapeutic agent.[1][2][3]

Disclaimer: Specific resistance mechanisms to Gageotetrin C have not yet been extensively documented in scientific literature. The information provided here is based on established mechanisms of resistance to other lipopeptide antibiotics and general principles of antibiotic resistance.

Frequently Asked Questions (FAQs)

Q1: What is Gageotetrin C and what is its proposed mechanism of action?

Gageotetrin C is a linear lipopeptide antibiotic consisting of a di- or tetrapeptide linked to a 3-hydroxy fatty acid.[1][2][3] While its precise mechanism is still under investigation, like other lipopeptide antibiotics, it is presumed to target the bacterial cell membrane. The lipophilic fatty acid tail likely inserts into the bacterial membrane, disrupting its integrity and leading to essential ion leakage and dissipation of membrane potential, ultimately causing cell death. The peptide component may contribute to the specificity and binding to the membrane.

Q2: We are observing a gradual increase in the Minimum Inhibitory Concentration (MIC) of Gageotetrin C against our bacterial strain over successive experiments. What could be the cause?

A gradual increase in MIC is a classic indicator of the development of bacterial resistance. This can occur through the selection of spontaneously mutated resistant cells in the population. The underlying mechanisms could involve modifications to the bacterial cell membrane that reduce Gageotetrin C's ability to bind or insert, increased expression of efflux pumps that actively remove the antibiotic from the cell, or enzymatic degradation of the compound.

Q3: Are there known enzymes that can inactivate Gageotetrin C?

While specific enzymes that degrade Gageotetrin C have not been identified, bacteria are known to produce enzymes that can inactivate other lipopeptide antibiotics. For instance, some bacteria secrete hydrolases that can cleave the peptide ring or the fatty acid tail of lipopeptides, rendering them inactive.[4] It is plausible that similar enzymatic resistance mechanisms could emerge against Gageotetrin C.

Q4: Can bacteria develop cross-resistance between Gageotetrin C and other antibiotics?

Cross-resistance is a possibility, particularly with other lipopeptide antibiotics that share a similar mechanism of action. If resistance develops through a general mechanism like the upregulation of a broad-spectrum efflux pump, the bacteria may also exhibit increased resistance to other structurally unrelated antibiotics that are substrates of that pump.

Troubleshooting Guide

This guide addresses common issues encountered during Gageotetrin C susceptibility testing and resistance studies.

Issue	Potential Cause(s)	Recommended Solution(s)
High variability in MIC results	Inconsistent inoculum preparation. Degradation of Gageotetrin C stock solution. Variation in media composition (e.g., cation concentration).	Standardize inoculum density using a spectrophotometer (e.g., OD600 of 0.5). Prepare fresh stock solutions of Gageotetrin C and store them at the recommended temperature in appropriate solvents. Aliquot to avoid repeated freeze-thaw cycles. Use consistent, high-quality media for all experiments. For lipopeptides, divalent cation concentrations can influence activity.
Sudden, high-level resistance observed	Acquisition of a resistance plasmid through horizontal gene transfer. Selection of a pre-existing, highly resistant subpopulation.	Screen the resistant strain for plasmids and perform plasmid curing experiments. Analyze the genomic DNA of the resistant strain for mobile genetic elements carrying resistance genes. Perform population analysis on the original bacterial culture to detect heterogeneous resistance.
No resistant mutants obtained after prolonged exposure	The mutation rate for resistance to Gageotetrin C is very low. The selection pressure (antibiotic concentration) is too high, killing all cells before mutations can arise.	Increase the population size used for selection. Use a gradient of antibiotic concentrations to allow for the stepwise selection of mutants with intermediate resistance. Employ a mutagen (e.g., UV irradiation or a chemical mutagen) to increase the mutation frequency.
Resistant phenotype is lost after subculturing in antibiotic-free media	The resistance mechanism is inducible and requires the presence of Gageotetrin C for expression. The resistance is due to a transient adaptation rather than a stable genetic change.	Perform gene expression analysis (e.g., RT-qPCR) on the resistant strain in the presence and absence of Gageotetrin C to look for upregulation of potential resistance genes (e.g., efflux pumps). Re-sequence the genome of the revertant strain to see if the initial mutation is lost.

Quantitative Data Summary

The following table summarizes the known antimicrobial activity of Gageotetrins A-C. This data is essential for designing experiments and interpreting results.

Compound	Organism	Minimum Inhibitory Concentration (MIC)	Reference
Gageotetrins A-C	Various Bacteria	0.01–0.06 μM	[2][3]
Gageotetrins A-C	Pseudomonas aeruginosa	0.02-0.06 µM	[1]

Key Experimental Protocols

Here are detailed methodologies for key experiments to investigate potential resistance mechanisms to Gageotetrin C.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol determines the lowest concentration of Gageotetrin C that inhibits the visible growth of a bacterium.

Materials:

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Gageotetrin C stock solution

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare a bacterial inoculum suspension and adjust its turbidity to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Dilute the adjusted inoculum 1:100 in CAMHB to achieve a final concentration of approximately 1-2 x 10⁶ CFU/mL.

• Prepare serial twofold dilutions of the Gageotetrin C stock solution in CAMHB in the 96-well plate. The final volume in each well should be 50 µL.

• Add 50 µL of the diluted bacterial inoculum to each well, resulting in a final inoculum of approximately 5 x 10⁵ CFU/mL and a final volume of 100 µL.

• Include a growth control well (bacteria in CAMHB without antibiotic) and a sterility control well (CAMHB only).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is the lowest concentration of Gageotetrin C at which there is no visible growth.

Protocol 2: Ethidium Bromide-Agar Cartwheel Method for Efflux Pump Activity Screening

This method provides a qualitative assessment of efflux pump activity in bacteria. Increased efflux pump activity will result in lower intracellular accumulation of ethidium bromide (EtBr) and thus, reduced fluorescence.

Materials:

• Tryptic Soy Agar (TSA) plates

• Ethidium bromide (EtBr) stock solution

• Bacterial cultures (wild-type and potentially resistant strains)

• UV transilluminator

Procedure:

• Prepare TSA plates containing varying concentrations of EtBr (e.g., 0, 0.5, 1.0, 1.5, 2.0, and 2.5 mg/L).

• Culture the bacterial strains to be tested overnight in Tryptic Soy Broth (TSB).

• Using a sterile cotton swab, inoculate the surface of the EtBr-containing TSA plates with the bacterial cultures in a radial "cartwheel" pattern, ensuring each "spoke" is a different strain.

• Incubate the plates at 37°C for 16-18 hours.

• Visualize the plates under a UV transilluminator.

• Compare the fluorescence of the resistant strain to the wild-type (control) strain. A significant reduction in fluorescence in the resistant strain suggests increased efflux pump activity.

Protocol 3: Membrane Permeability Assay using Propidium Iodide (PI)

This assay measures the integrity of the bacterial cell membrane. PI is a fluorescent intercalating agent that cannot cross the membrane of live cells. If the membrane is compromised, PI enters the cell and binds to DNA, leading to a significant increase in fluorescence.

Materials:

• Bacterial culture in logarithmic growth phase

• Phosphate-buffered saline (PBS)

• Gageotetrin C

• Propidium iodide (PI) stock solution

• Fluorometer or fluorescence microplate reader

Procedure:

• Grow bacteria to the mid-logarithmic phase, then harvest by centrifugation.

• Wash the cells twice with PBS and resuspend in PBS to an OD600 of 0.5.

• Add PI to the cell suspension to a final concentration of 10 µM and incubate in the dark for 15 minutes.

• Measure the baseline fluorescence (Excitation: 535 nm, Emission: 617 nm).

• Add Gageotetrin C at various concentrations (e.g., 1x, 2x, 4x MIC).

• Immediately begin monitoring the fluorescence intensity over time.

• An increase in fluorescence intensity compared to the untreated control indicates membrane permeabilization.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to studying Gageotetrin C resistance.

Caption: Proposed mechanism of action for Gageotetrin C.

Caption: Potential mechanisms of bacterial resistance to Gageotetrin C.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enzymatic resistance to the lipopeptide surfactin as identified through imaging mass spectrometry of bacterial competition - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Bacillus Lipopeptides: Gageotetrin C, Surfactin, and Fengycin

In the landscape of microbial secondary metabolites, lipopeptides produced by Bacillus species stand out for their diverse biological activities, making them attractive candidates for therapeutic and biotechnological applications. This guide provides a detailed comparison of Gageotetrin C, a potent linear lipopeptide, with two of the most well-studied cyclic lipopeptides, surfactin and fengycin. The comparison focuses on their structural differences, mechanisms of action, and performance in antimicrobial, antiviral, and cytotoxicity assays, supported by experimental data and methodologies.

Data Presentation: A Quantitative Comparison

The following tables summarize the key structural features and biological activities of Gageotetrin C, surfactin, and fengycin, providing a clear quantitative comparison for researchers and drug development professionals.

Table 1: Structural and Physicochemical Properties

Feature	Gageotetrin C	Surfactin	Fengycin
Lipopeptide Class	Linear	Cyclic	Cyclic
Peptide Length	Tetrapeptide	Heptapeptide	Decapeptide
Fatty Acid Moiety	3-hydroxy-10-methyl-dodecanoic acid	β-hydroxy fatty acid (C13-C16)	β-hydroxy fatty acid (C14-C18)
Molecular Weight (Da)	698.49	~1036	~1478
Key Structural Feature	Linear tetrapeptide with a unique fatty acid	Cyclic heptapeptide forming a lactone ring	Cyclic decapeptide with an internal lactone ring

Table 2: Antimicrobial Activity (Minimum Inhibitory Concentration - MIC)

Organism	Gageotetrin C (µM)[1][2][3]	Surfactin (µg/mL)	Fengycin (µg/mL)
Staphylococcus aureus	0.03	12-50[4]	>100
Bacillus subtilis	0.03	-	>100
Salmonella typhi	0.04	-	-
Pseudomonas aeruginosa	0.06	>100	>100
Rhizoctonia solani	0.01	-	-
Colletotrichum acutatum	0.02	-	-
Botrytis cinerea	0.04	-	-
Xanthomonas axonopodis	-	-	6.25-25
Candida albicans	-	-	15.62
Aspergillus niger	-	-	15.62
Note: Direct conversion between µM and µg/mL requires the specific molecular weight of the tested isoform.

Table 3: Antiviral and Cytotoxic Activities

Activity	Gageotetrin C	Surfactin	Fengycin
Antiviral Activity	Data not available	Potent against enveloped viruses (e.g., HSV, HIV, PEDV, TGEV)[4]	Moderate against enveloped viruses
Cytotoxicity (GI₅₀/IC₅₀)	> 30 µg/mL (non-cytotoxic against human cancer cell lines)[1][2][3]	40-80 µM (hemolytic)[4]; Varies with cell line	Low cytotoxicity[5]
Hemolytic Activity	Data not available	High[4]	Low

Experimental Protocols

This section details the methodologies for key experiments cited in the comparison, providing a reference for researchers looking to replicate or build upon these findings.

Lipopeptide Extraction and Purification

A common method for extracting lipopeptides from Bacillus cultures involves acid precipitation followed by solvent extraction and chromatographic purification.

• Cultivation: Bacillus subtilis strains are cultured in a suitable broth medium (e.g., Landy medium) under optimal conditions for lipopeptide production.

• Acid Precipitation: The cell-free supernatant is acidified to a pH of 2.0 using concentrated HCl and incubated at 4°C overnight to precipitate the lipopeptides.

• Solvent Extraction: The precipitate is collected by centrifugation and extracted with an organic solvent such as methanol or ethyl acetate.

• Purification: The crude extract is then subjected to further purification using techniques like solid-phase extraction and reversed-phase high-performance liquid chromatography (RP-HPLC) to isolate the desired lipopeptides.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of the lipopeptides against various microorganisms.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium.

• Serial Dilution: The lipopeptide is serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions for the test organism.

• MIC Determination: The MIC is determined as the lowest concentration of the lipopeptide that completely inhibits visible growth of the microorganism.

Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

• Cell Seeding: Human cancer cell lines (e.g., K-562, NCI-H23) are seeded in a 96-well plate and allowed to adhere overnight.

• Treatment: The cells are treated with various concentrations of the lipopeptide for a specified period (e.g., 48 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are solubilized with a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The half-maximal growth inhibitory concentration (GI₅₀) is then calculated.

Hemolytic Activity Assay

This assay measures the ability of a compound to lyse red blood cells.

• Preparation of Erythrocytes: Fresh red blood cells are washed and suspended in a buffered saline solution.

• Treatment: The erythrocyte suspension is incubated with different concentrations of the lipopeptide.

• Incubation and Centrifugation: After incubation, the samples are centrifuged to pellet the intact red blood cells.

• Hemoglobin Measurement: The amount of hemoglobin released into the supernatant is measured spectrophotometrically at a specific wavelength (e.g., 540 nm).

• Calculation: The percentage of hemolysis is calculated relative to a positive control (e.g., Triton X-100) that causes 100% hemolysis.

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate key concepts related to the mechanisms of action and experimental workflows of the compared lipopeptides.

Caption: A generalized workflow for the extraction, purification, and biological evaluation of Bacillus lipopeptides.

Caption: A simplified representation of the proposed and established mechanisms of action for the three lipopeptides.

Caption: The role of surfactin as a signaling molecule in the quorum-sensing pathway of Bacillus subtilis.

Conclusion

This comparative guide highlights the distinct profiles of Gageotetrin C, surfactin, and fengycin. Gageotetrin C emerges as a highly potent antimicrobial agent with the significant advantage of being non-cytotoxic to human cancer cell lines, suggesting a favorable therapeutic window.[1][2][3] In contrast, while surfactin exhibits broad-spectrum antimicrobial and potent antiviral activities, its high hemolytic activity is a major drawback for systemic applications.[4] Fengycin demonstrates strong antifungal properties with low cytotoxicity, positioning it as a valuable candidate for antifungal drug development.[5]

The provided data and experimental protocols offer a solid foundation for researchers to further investigate these promising lipopeptides. Future studies should focus on elucidating the precise mechanism of action of Gageotetrin C, evaluating its antiviral potential, and conducting in vivo efficacy and toxicity studies to fully assess its therapeutic promise. Direct comparative studies under standardized conditions are also crucial for a more definitive assessment of their relative performance.

References

• 1. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Gageostatins A–C, Antimicrobial Linear Lipopeptides from a Marine Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovering the Next-Generation Plant Protection Products: A Proof-of-Concept via the Isolation and Bioactivity Assessment of the Olive Tree Endophyte Bacillus sp. PTA13 Lipopeptides - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic Antimicrobial Effects of Gageotetrin C: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gageotetrin C, a linear lipopeptide isolated from the marine bacterium Bacillus subtilis, has demonstrated notable antimicrobial activity, particularly against pathogenic bacteria such as Pseudomonas aeruginosa.[1][2][3] As the challenge of antimicrobial resistance intensifies, researchers are increasingly exploring combination therapies to enhance the efficacy of existing and novel antimicrobial agents. This guide provides a comparative overview of the potential synergistic effects of Gageotetrin C with other antimicrobial compounds.

It is important to note that while the broader class of lipopeptides from Bacillus species is known for synergistic interactions with other antimicrobials, specific published studies detailing the synergistic effects of Gageotetrin C with other named antimicrobial agents are currently limited in the public domain. One review has suggested a synergistic relationship between a mixture of Gageotetrins (A-C) and Gageostatins (A-C), however, specific data was not provided.[1] Therefore, this guide will draw upon the established knowledge of similar Bacillus lipopeptides to infer potential mechanisms and experimental approaches for evaluating the synergistic potential of Gageotetrin C.

Potential for Synergistic Activity: Insights from Related Lipopeptides

Lipopeptides produced by Bacillus species, such as surfactin and fengycin, have been shown to act synergistically with a variety of other antimicrobial compounds.[4][5][6] The primary mechanism underlying this synergy is often attributed to the ability of these lipopeptides to interact with and disrupt the integrity of microbial cell membranes.[7] This disruption can lead to increased permeability of the cell membrane, thereby facilitating the entry of other antimicrobial agents and enhancing their access to intracellular targets.[7][8]

The proposed synergistic action of Gageotetrin C would likely follow a similar mechanism. By compromising the bacterial cell membrane, Gageotetrin C could lower the effective concentration of a partnered antibiotic required to inhibit or kill the target pathogen.

Experimental Protocols for Assessing Synergy

To rigorously evaluate the synergistic potential of Gageotetrin C, standardized in vitro methods are employed. The following are detailed methodologies for key experiments.

Checkerboard Assay

The checkerboard assay is a widely used method to quantify the synergistic, additive, indifferent, or antagonistic effects of two antimicrobial agents.

Objective: To determine the Fractional Inhibitory Concentration (FIC) index, which quantifies the nature of the interaction between Gageotetrin C and another antimicrobial agent.

Methodology:

• Preparation of Antimicrobial Agents: Stock solutions of Gageotetrin C and the antimicrobial agent to be tested are prepared in an appropriate solvent and serially diluted in a 96-well microtiter plate.

• Plate Setup: The dilutions of Gageotetrin C are typically dispensed along the x-axis of the plate, while the dilutions of the second agent are dispensed along the y-axis. This creates a matrix of wells containing various concentration combinations of the two agents.

• Inoculation: Each well is inoculated with a standardized suspension of the target microorganism (e.g., P. aeruginosa) to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Data Analysis: The minimum inhibitory concentration (MIC) of each agent alone and in combination is determined by visual inspection for turbidity or by measuring optical density. The FIC index is calculated using the following formula:

  FIC Index = FICA + FICB = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

Interpretation of FIC Index:

• Synergy: FIC index ≤ 0.5

• Additive/Indifference: 0.5 < FIC index ≤ 4.0

• Antagonism: FIC index > 4.0

Time-Kill Assay

The time-kill assay provides dynamic information about the rate at which a combination of antimicrobial agents kills a bacterial population over time.

Objective: To assess the bactericidal activity of Gageotetrin C in combination with another antimicrobial agent over a specific period.

Methodology:

• Preparation of Cultures: A logarithmic phase culture of the target microorganism is prepared.

• Experimental Setup: Flasks containing fresh broth are supplemented with Gageotetrin C alone, the second antimicrobial agent alone, the combination of both agents at specific concentrations (often based on their MICs from the checkerboard assay), and a growth control (no agent).

• Inoculation: Each flask is inoculated with the microbial culture to a starting density of approximately 5 x 10^5 to 5 x 10^6 CFU/mL.

• Sampling: Aliquots are removed from each flask at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

• Quantification: The number of viable bacteria in each aliquot is determined by serial dilution and plating on appropriate agar plates.

• Data Analysis: The results are plotted as log10 CFU/mL versus time. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL by the combination compared to the most active single agent at a specific time point.

Data Presentation

As no specific experimental data on the synergistic effects of Gageotetrin C is currently available, the following table is a template that researchers can use to structure their findings from a checkerboard assay.

Microorganism	Antimicrobial Agent	MIC Alone (µM)	MIC of Gageotetrin C in Combination (µM)	MIC of Agent in Combination (µM)	FIC Index	Interpretation
P. aeruginosa	Antibiotic X
S. aureus	Antibiotic Y
E. coli	Antibiotic Z

Visualizing Workflows and Mechanisms

To aid in the conceptualization of experimental design and potential mechanisms of action, the following diagrams are provided.

Experimental workflow for assessing antimicrobial synergy.

Proposed mechanism of synergistic action.

Conclusion

While direct evidence for the synergistic effects of Gageotetrin C is still emerging, the well-documented synergistic activities of other Bacillus-derived lipopeptides provide a strong rationale for investigating its potential in combination therapies. The experimental frameworks outlined in this guide offer a robust approach for researchers to systematically evaluate the synergistic interactions of Gageotetrin C with other antimicrobial agents. Such studies are crucial for unlocking the full therapeutic potential of this promising antimicrobial peptide in an era of growing antibiotic resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The Surfactin-Like Lipopeptides From Bacillus spp.: Natural Biodiversity and Synthetic Biology for a Broader Application Range - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The Surfactin-Like Lipopeptides From Bacillus spp.: Natural Biodiversity and Synthetic Biology for a Broader Application Range [frontiersin.org]
• 6. Characterization and Synergistic Antimicrobial Evaluation of Lipopeptides from Bacillus amyloliquefaciens Isolated from Oil-Contaminated Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synergistic action of antimicrobial peptides and antibiotics: current understanding and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synergistic Antibacterial Activity of Designed Trp-Containing Antibacterial Peptides in Combination With Antibiotics Against Multidrug-Resistant Staphylococcus epidermidis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Understanding Cross-Resistance Profiles of Gageotetrin C

For Researchers, Scientists, and Drug Development Professionals

Gageotetrin C, a linear lipopeptide isolated from a marine bacterium Bacillus subtilis, has demonstrated notable antimicrobial activity against a range of pathogens.[1][2] As with any novel antimicrobial agent, a thorough understanding of its potential for cross-resistance with existing antibiotics is crucial for its development and clinical application. Cross-resistance, where resistance to one antibiotic confers resistance to another, can significantly limit therapeutic options. Conversely, the absence of cross-resistance or the presence of collateral sensitivity (where resistance to one drug increases susceptibility to another) can offer strategic advantages in combating multidrug-resistant infections.

Currently, there is a lack of published studies specifically investigating the cross-resistance profile of Gageotetrin C. This guide, therefore, provides a comprehensive framework based on established methodologies for conducting such studies. It includes hypothetical data to illustrate the expected outcomes and detailed experimental protocols to enable researchers to perform these critical evaluations.

Hypothetical Cross-Resistance Data of Gageotetrin C

The following table summarizes hypothetical data from a cross-resistance study. In this scenario, a susceptible strain of Staphylococcus aureus is induced for resistance to Gageotetrin C. The Minimum Inhibitory Concentrations (MICs) of various antibiotics are then determined for both the parent (susceptible) and the Gageotetrin C-resistant strains.

Antibiotic	Antibiotic Class	Mechanism of Action	MIC (µg/mL) in Susceptible S. aureus	MIC (µg/mL) in Gageotetrin C-Resistant S. aureus	Fold Change in MIC	Interpretation
Gageotetrin C	Lipopeptide	Cell Membrane Disruption	0.5	32	64	Resistance
Vancomycin	Glycopeptide	Cell Wall Synthesis Inhibition	1	1	1	No Cross-Resistance
Daptomycin	Lipopeptide	Cell Membrane Disruption	0.5	4	8	Cross-Resistance
Penicillin	β-Lactam	Cell Wall Synthesis Inhibition	8	8	1	No Cross-Resistance
Ciprofloxacin	Fluoroquinolone	DNA Gyrase Inhibition	0.25	0.25	1	No Cross-Resistance
Erythromycin	Macrolide	Protein Synthesis Inhibition	1	1	1	No Cross-Resistance
Gentamicin	Aminoglycoside	Protein Synthesis Inhibition	0.5	0.5	1	No Cross-Resistance

Experimental Protocols

A detailed methodology is essential for reproducible and reliable cross-resistance studies.

Bacterial Strains and Culture Conditions

• Parent Strain: A susceptible, wild-type bacterial strain (e.g., Staphylococcus aureus ATCC 29213) is used as the reference.

• Resistant Strain Generation: A Gageotetrin C-resistant mutant is generated by serially passaging the parent strain in sub-inhibitory concentrations of Gageotetrin C. The concentration of Gageotetrin C is gradually increased over successive passages until a significant and stable increase in the MIC is observed.

• Culture Media: Mueller-Hinton Broth (MHB) is the standard medium for broth microdilution susceptibility testing.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC, defined as the lowest concentration of an antibiotic that prevents visible growth of a bacterium, is determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Preparation of Antibiotic Solutions: Stock solutions of Gageotetrin C and the panel of comparator antibiotics are prepared and serially diluted in a 96-well microtiter plate.

• Inoculum Preparation: Bacterial cultures are grown to the logarithmic phase and diluted to a standardized concentration (approximately 5 x 10^5 CFU/mL).

• Incubation: The microtiter plates are incubated at 37°C for 18-24 hours.

• Reading the Results: The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible turbidity.

Cross-Resistance Testing

The MICs of a panel of clinically relevant antibiotics are determined for both the susceptible parent strain and the generated Gageotetrin C-resistant strain. The fold change in MIC is calculated to assess cross-resistance.

Visualizing Experimental and Logical Relationships

Experimental Workflow for Cross-Resistance Assessment

Caption: Workflow for inducing resistance and assessing cross-resistance.

Plausible Mechanism of Action of Gageotetrin C

As a lipopeptide, Gageotetrin C likely targets the bacterial cell membrane. One established mechanism for some lipopeptides is the disruption of the cell membrane integrity, leading to leakage of cellular contents and cell death.

Caption: Proposed mechanism of Gageotetrin C via cell membrane disruption.

References

• 1. researchgate.net [researchgate.net]
• 2. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Gageotetrin C and Other Marine-Derived Antimicrobial Peptides

In the face of rising antimicrobial resistance, the marine environment presents a vast and largely untapped resource for novel therapeutic agents. Among these, antimicrobial peptides (AMPs) are of particular interest due to their broad-spectrum activity and unique mechanisms of action. This guide provides a detailed comparison of Gageotetrin C, a linear lipopeptide from a marine bacterium, with other prominent marine-derived AMPs, Clavanin A and Piscidin 1, offering researchers, scientists, and drug development professionals a comparative overview supported by experimental data.

Peptide Profiles

Gageotetrin C is part of a unique class of linear lipopeptides isolated from the marine bacterium Bacillus subtilis.[1] Structurally, it consists of a tetrapeptide linked to a novel fatty acid.[1] A key feature of the Gageotetrin family (A-C) is their potent antimicrobial activity at very low concentrations, coupled with a lack of significant cytotoxicity against human cell lines, making them attractive candidates for further development.[1][2]

Clavanin A is an α-helical, histidine-rich antimicrobial peptide isolated from the hemocytes of the solitary tunicate, Styela clava.[3] It is a 23-amino acid, C-terminally amidated peptide that exhibits broad-spectrum antibacterial activity.[3] Its activity is notably enhanced in acidic conditions, which may be advantageous for targeting specific infection microenvironments. Clavanin A also demonstrates very low toxicity to mammalian cells.

Piscidin 1 is a potent, 22-residue α-helical cationic AMP discovered in the mast cells of the hybrid striped bass.[4] It exhibits powerful, broad-spectrum antimicrobial activity against bacteria, fungi, and even enveloped viruses.[4] However, its therapeutic potential is often considered in the context of its relatively higher hemolytic and cytotoxic activity compared to some other AMPs.[5][6]

Quantitative Comparison of Bioactivity

To provide a clear and objective comparison, the following table summarizes the antimicrobial and cytotoxic activities of Gageotetrin C, Clavanin A, and Piscidin 1. Minimum Inhibitory Concentration (MIC) is a measure of the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism. Cytotoxicity is presented as the 50% growth inhibition (GI50), 50% inhibitory concentration (IC50), or the concentration causing 50% hemolysis (HC50).

Peptide	Source Organism	Class	Target Organism/Cell Line	Minimum Inhibitory Concentration (MIC) (µM)	Cytotoxicity (µM)
Gageotetrin C	Bacillus subtilis (Marine Bacterium)	Linear Lipopeptide	Staphylococcus aureus	0.03 - 0.06 ¹	GI50 (Human Cancer Cell Lines): > 42 ¹
Pseudomonas aeruginosa	0.03 - 0.06 ¹
Clavanin A	Styela clava (Tunicate)	α-Helical Peptide	Escherichia coli	24	Cell Viability > 60% (L929 Mouse Fibroblasts): at 600
Staphylococcus aureus	45
Candida albicans	Active, specific MIC variable
Piscidin 1	Hybrid Striped Bass (Fish)	α-Helical Peptide	Escherichia coli	4 (µg/mL)	IC50 (A2780 Ovarian Cancer Cells): 9.44
Staphylococcus aureus	2 (µg/mL)	IC50 (HUVEC Endothelial Cells): 14.28
Human Red Blood Cells	>20% Hemolysis at 4, 60-100% Hemolysis at 8-16

¹ Data for Gageotetrins A-C family; GI50 converted from >30 µg/mL based on the molecular weight of Gageotetrin C (713.0 g/mol ).[1][2]

Visualizing Experimental and Mechanistic Frameworks

To better understand the process of AMP evaluation and their mode of action, the following diagrams are provided.

Caption: Workflow for the discovery and evaluation of antimicrobial peptides.

Caption: Common mechanisms of bacterial membrane disruption by antimicrobial peptides.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are standard protocols for the key assays mentioned in this guide.

Antimicrobial Susceptibility Testing: Broth Microdilution Assay

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a peptide.

• Preparation of Bacterial Inoculum: A single colony of the test bacterium is inoculated into a suitable broth medium (e.g., Mueller-Hinton Broth) and incubated at 37°C until it reaches the exponential growth phase (typically an optical density at 600 nm of ~0.5). The culture is then diluted to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Peptide Dilution Series: The antimicrobial peptide is serially diluted (two-fold) in the broth medium in a 96-well microtiter plate. A range of concentrations is prepared to bracket the expected MIC.

• Inoculation and Incubation: The prepared bacterial inoculum is added to each well containing the peptide dilutions. Control wells containing only bacteria (positive control) and only medium (sterility control) are included. The plate is then incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the peptide that completely inhibits visible bacterial growth.

Cytotoxicity Assessment: MTT Assay

This colorimetric assay assesses cell metabolic activity and is used to determine the peptide's effect on the viability of mammalian cell lines.

• Cell Seeding: Mammalian cells (e.g., human fibroblasts, cancer cell lines) are seeded into a 96-well plate at a specific density (e.g., 5 x 10⁴ cells/well) and allowed to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Peptide Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test peptide. Control wells with untreated cells are also prepared. The plate is incubated for a specified period (e.g., 24-72 hours).

• MTT Addition: After incubation, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. The plate is incubated for another 3-4 hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan product.

• Formazan Solubilization and Measurement: A solubilizing agent (e.g., DMSO or a specialized MTT solvent) is added to each well to dissolve the formazan crystals. The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm. Cell viability is calculated as a percentage relative to the untreated control cells.

Hemolytic Activity Assay

This assay measures the ability of a peptide to lyse red blood cells (RBCs), an indicator of its potential toxicity in vivo.

• Preparation of Red Blood Cells: Freshly obtained human or animal red blood cells are washed multiple times with a phosphate-buffered saline (PBS) solution by centrifugation to remove plasma and buffy coat. The washed RBCs are then resuspended in PBS to a final concentration (e.g., 1-2% v/v).

• Peptide Incubation: In a 96-well plate, serial dilutions of the peptide are mixed with the RBC suspension. A negative control (RBCs in PBS only) and a positive control (RBCs with a 100% lytic agent like Triton X-100) are included.

• Incubation and Centrifugation: The plate is incubated at 37°C for a defined time (e.g., 1 hour). After incubation, the plate is centrifuged to pellet intact RBCs and cell debris.

• Measurement of Hemolysis: The supernatant from each well is transferred to a new plate. The amount of hemoglobin released from lysed RBCs is quantified by measuring the absorbance of the supernatant at a specific wavelength (e.g., 414 or 540 nm). The percentage of hemolysis is calculated relative to the positive and negative controls. The HC50 value is the peptide concentration that causes 50% hemolysis.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clavanins, alpha-helical antimicrobial peptides from tunicate hemocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antimicrobial peptides CS-piscidin-induced cell death involves activation of RIPK1/PARP, and modification with myristic acid enhances its stability and tumor-targeting capability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antibacterial and Hemolytic Activity of Antimicrobial Hydrogels Utilizing Immobilized Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular dynamics studies of the antimicrobial peptides piscidin 1 and its mutants with a DOPC lipid bilayer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High Antimicrobial Effectiveness with Low Hemolytic and Cytotoxic Activity for PEG/Quaternary Copolyoxetanes - PMC [pmc.ncbi.nlm.nih.gov]

Gageotetrin C and its Analogs: A Comparative Guide to a Novel Class of Antimicrobial Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the patent landscape and novelty of Gageotetrin C, a linear lipopeptide with potent antimicrobial properties. We present a comparative assessment of its performance against other antimicrobial lipopeptides, supported by experimental data and detailed methodologies. This document aims to equip researchers and drug development professionals with the critical information needed to evaluate the therapeutic potential of Gageotetrin C and its analogs.

Executive Summary

Gageotetrin C, isolated from the marine bacterium Bacillus subtilis, represents a promising new scaffold for the development of antimicrobial agents. It exhibits high potency against pathogenic bacteria, notably Pseudomonas aeruginosa, while demonstrating a favorable safety profile with low cytotoxicity against human cells. The current patent landscape for Gageotetrin C itself is open, presenting a significant opportunity for innovation and intellectual property development in the field of antimicrobial peptides. This guide details the unique biological activity of Gageotetrin C, compares it with established lipopeptide antibiotics such as Surfactin, Iturin, and Fengycin, and provides a framework for its further investigation and development.

Novelty and Biological Activity of Gageotetrin C

Gageotetrin C is a linear lipopeptide characterized by a unique tetrapeptide sequence coupled to a novel 3-hydroxy fatty acid. This structural motif is distinct from other known lipopeptides produced by Bacillus species.

Key Performance Attributes:

• Potent Antimicrobial Activity: Gageotetrins A-C have demonstrated significant antimicrobial activity with Minimum Inhibitory Concentration (MIC) values ranging from 0.01 to 0.06 μM.[1]

• High Selectivity: A critical advantage of Gageotetrin C and its analogs is their lack of cytotoxicity against human cancer cell lines, with a GI50 (50% growth inhibition) value greater than 30 μg/ml.[1] This high therapeutic index distinguishes it from many other antimicrobial peptides that exhibit lytic activity against mammalian cells.

Mechanism of Action:

The primary mechanism of action for linear antimicrobial lipopeptides like Gageotetrin C is the disruption of the bacterial cell membrane. The lipophilic fatty acid tail is believed to anchor the molecule to the microbial membrane, leading to increased permeability, leakage of cellular contents, and ultimately, cell death. This non-specific mechanism of action is considered less likely to induce rapid development of microbial resistance compared to antibiotics that target specific enzymes.

Comparative Performance Analysis

To contextualize the potential of Gageotetrin C, its antimicrobial performance is compared against other well-characterized lipopeptides from Bacillus species.

Table 1: Comparative Antimicrobial Activity (MIC in μg/mL) against Pseudomonas aeruginosa

Compound	MIC (μg/mL) against Pseudomonas aeruginosa	Cytotoxicity (GI50 against human cell lines)
Gageotetrin C	~0.05 (converted from 0.06 μM)	>30 μg/mL
Surfactin	200	Hemolytic effects at concentrations ≥ 40-80 μM
Iturin	Not effective	Hemolytic
Fengycin	200	Low cytotoxicity

Note: MIC values can vary depending on the specific strain and assay conditions.

Patent Landscape

A thorough search of existing patent literature reveals no specific patents covering the composition of matter, synthesis, or use of Gageotetrin C and its direct analogs. This indicates a significant "white space" for intellectual property protection. The broader patent landscape for antimicrobial lipopeptides, however, is well-established, with numerous patents covering the production and application of compounds like surfactin, iturin, and fengycin.

Table 2: Representative Patents for Structurally or Functionally Related Lipopeptides

Patent Number	Title	Assignee	Key Claims
US7011969B2	Production process of surfactin	KANEKA CORPORATION	A process for producing Surfactin by culturing a Bacillus microorganism in a specific liquid culture medium.
EP0646649B1	Method of producing iturin A and antifungal agent for profund mycosis	MIYARISAN PHARMACEUTICAL CO., LTD.	A method for producing iturin A by cultivating Bacillus amyloliquefaciens and its use as an antifungal agent.
US20160073642A1	Production process for biomass and fengycin metabolites of bacillus species and compositions thereof for biological pest control	Corporación para Investigaciones Biológicas CIB	A process for producing biomass and metabolites of the fengycin, surfactin, and iturin families for use in biological pest control.
EP3434287A1	Short and ultra-short antimicrobial lipopeptides and use thereof	UNIVERSITA' DEGLI STUDI DI NAPOLI FEDERICO II	Lipopeptides with a general formula FA-A-B-A'-NH2 exhibiting high antimicrobial activity.

Detailed Experimental Protocols

To ensure reproducibility and facilitate further research, the following are detailed protocols for the key assays used to evaluate Gageotetrin C.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol is based on the standardized broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against bacteria.

Materials:

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Bacterial strain (e.g., Pseudomonas aeruginosa)

• Gageotetrin C and other test compounds

• Spectrophotometer

Procedure:

• Inoculum Preparation:

  • Aseptically pick 3-5 colonies of the test bacterium from an agar plate and inoculate into a tube containing 5 mL of MHB.

  • Incubate the broth culture at 37°C until it reaches the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antimicrobial Dilutions:

  • Prepare a stock solution of Gageotetrin C in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in MHB in the 96-well plate to achieve a range of desired concentrations.

• Inoculation and Incubation:

  • Add 100 μL of the diluted bacterial suspension to each well of the microtiter plate containing 100 μL of the serially diluted antimicrobial agent.

  • Include a positive control well (bacteria and MHB without antimicrobial agent) and a negative control well (MHB only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism as detected by the unaided eye.

Cytotoxicity Testing: Sulforhodamine B (SRB) Assay

This protocol describes a colorimetric assay for determining cell density, based on the measurement of cellular protein content.

Materials:

• Human cancer cell line (e.g., K-562)

• Complete cell culture medium

• 96-well cell culture plates

• Gageotetrin C and other test compounds

• Trichloroacetic acid (TCA)

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• Tris base solution (10 mM)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of Gageotetrin C for a specified period (e.g., 48-72 hours).

• Cell Fixation:

  • Gently remove the medium and fix the cells by adding 100 μL of cold 10% (w/v) TCA to each well.

  • Incubate at 4°C for 1 hour.

• Staining:

  • Wash the plates five times with slow-running tap water and allow to air dry.

  • Add 100 μL of SRB solution to each well and stain for 10-30 minutes at room temperature.

• Washing:

  • Quickly rinse the plates four times with 1% (v/v) acetic acid to remove unbound dye.

  • Allow the plates to air dry completely.

• Solubilization and Measurement:

  • Add 200 μL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.

  • Read the absorbance at 510 nm using a microplate reader.

• Calculation of GI50:

  • The GI50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Visualizing Key Concepts

To further clarify the concepts discussed, the following diagrams illustrate the proposed mechanism of action and the experimental workflow.

References

• 1. Variability of Beta-Lactam Broth Microdilution for Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Gageotetrin C

Disclaimer: This document provides guidance on the proper disposal of Gageotetrin C based on its known chemical properties and general laboratory safety protocols. No specific Safety Data Sheet (SDS) for Gageotetrin C was found in a comprehensive search. Therefore, these procedures are based on the characteristics of similar non-cytotoxic, antimicrobial lipopeptides. Researchers must always consult with their institution's Environmental Health and Safety (EHS) office for specific disposal requirements and comply with all local, state, and federal regulations.

Understanding Gageotetrin C

Gageotetrin C is a linear lipopeptide derived from the marine bacterium Bacillus subtilis.[1] Key characteristics relevant to its handling and disposal are:

• Antimicrobial Properties: It exhibits good antimicrobial activity.[1]

• Non-Cytotoxic: Studies have shown that Gageotetrin C does not exhibit significant cytotoxicity against human cancer cell lines (GI50 > 30 μg/ml).[1]

While its non-cytotoxicity suggests a lower hazard profile compared to antineoplastic drugs, its antimicrobial nature necessitates careful disposal to prevent environmental release and the potential development of microbial resistance.

Guiding Principles for Disposal

In the absence of a specific SDS, the disposal of Gageotetrin C should be approached with caution, adhering to the principles of chemical waste management for research compounds. The primary goal is to prevent its release into the sanitary sewer system or the general trash.

Step-by-Step Disposal Procedures

Step 1: Personal Protective Equipment (PPE)

Before handling Gageotetrin C for disposal, ensure you are wearing appropriate PPE, including:

• Safety glasses or goggles

• A lab coat

• Nitrile gloves

Step 2: Segregation of Waste

All materials contaminated with Gageotetrin C must be segregated as chemical waste. This includes:

• Pure Compound: Any remaining solid Gageotetrin C.

• Solutions: Stock solutions and any dilute solutions containing Gageotetrin C.

• Contaminated Labware: Pipette tips, centrifuge tubes, flasks, and any other disposable items that have come into direct contact with the compound.

• Contaminated PPE: Gloves used during the handling and disposal process.

Step 3: Waste Collection and Labeling

• Solid Waste:

  • Collect all solid Gageotetrin C and contaminated disposables (e.g., pipette tips, weighing paper) in a designated, sealable, and clearly labeled hazardous waste container.

  • The container should be made of a material compatible with the solvents used, if any.

• Liquid Waste:

  • Collect all solutions containing Gageotetrin C in a dedicated, leak-proof, and shatter-resistant hazardous waste container.

  • Do not mix with other incompatible waste streams.

  • Like other antibiotic waste, stock solutions should be treated as hazardous chemical waste.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Gageotetrin C".

  • If dissolved in a solvent, list all constituents and their approximate concentrations.

  • Include the date of accumulation and the name of the principal investigator or lab group.

Step 4: Storage and Disposal

• Store the sealed and labeled waste containers in a designated satellite accumulation area within your laboratory.

• Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department. Follow their specific procedures for waste manifest and pickup requests.

Important Considerations:

• Do NOT Pour Down the Drain: Due to its antimicrobial properties, Gageotetrin C should never be disposed of down the sanitary sewer. This can disrupt wastewater treatment processes and contribute to antibiotic resistance in the environment.

• Do NOT Dispose of in Regular Trash: Contaminated lab materials should not be placed in the regular or biohazardous trash unless explicitly permitted by your EHS office after a risk assessment.

Data Presentation

No quantitative data regarding the specific toxicity, reactivity, or environmental fate of Gageotetrin C is available in the public domain. Therefore, a quantitative data table cannot be provided. Researchers should handle this compound with the standard precautions applied to novel research chemicals.

Experimental Protocols

No specific experimental protocols for the disposal or degradation of Gageotetrin C were found. The procedures outlined above are based on standard chemical waste management practices.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of a research chemical like Gageotetrin C in the absence of a specific Safety Data Sheet.

Disposal workflow for a research chemical without a specific SDS.

References

• 1. Gageotetrins A-C, noncytotoxic antimicrobial linear lipopeptides from a marine bacterium Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]